Benzyl 4-bromo-2-methylbenzylcarbamate

Core Science & Biosynthesis

Benzyl 4-bromo-2-methylbenzylcarbamate: Chemical Properties, Synthesis, and Applications in Advanced Drug Discovery

Executive Summary

Benzyl 4-bromo-2-methylbenzylcarbamate (CAS: 2248369-60-8) is a highly versatile, bifunctional building block utilized extensively in advanced organic synthesis and pharmaceutical drug discovery[1]. Featuring an aryl bromide primed for transition-metal-catalyzed cross-coupling and a carboxybenzyl (Cbz)-protected benzylic amine, this molecule serves as a critical intermediate in the assembly of complex pharmacophores. The presence of the ortho-methyl group relative to the benzylic amine induces specific conformational constraints that are highly valuable in designing targeted therapeutics, such as Bruton's tyrosine kinase (BTK) PROTACs[2]. This technical guide details its physicochemical profile, synthetic methodology, and orthogonal reactivity.

Physicochemical Profile

Understanding the foundational properties of Benzyl 4-bromo-2-methylbenzylcarbamate is essential for predicting its behavior in multi-step synthetic sequences. The compound acts as a stable, crystalline solid under standard laboratory conditions.

Table 1: Core Physicochemical Properties

Property	Value
Chemical Name	Benzyl 4-bromo-2-methylbenzylcarbamate
CAS Number	2248369-60-8[1]
Molecular Formula	C16H16BrNO2
Molecular Weight	334.21 g/mol
SMILES String	CC1=C(CNC(=O)OCC2=CC=CC=C2)C=CC(Br)=C1
Key Structural Nodes	Aryl bromide, ortho-methyl group, Cbz-protected primary amine
Precursor Amine	4-Bromo-2-methylbenzylamine (CAS: 376646-62-7)[3]

Synthetic Methodology: Cbz Protection Protocol

The synthesis of Benzyl 4-bromo-2-methylbenzylcarbamate relies on the nucleophilic acyl substitution of benzyl chloroformate (Cbz-Cl) by 4-bromo-2-methylbenzylamine[4][5].

Causality & Design Choice

The Cbz protecting group is specifically chosen over alternatives like Fmoc or Boc because it is highly stable under the strongly basic conditions required for downstream Suzuki-Miyaura couplings[2]. A biphasic Schotten-Baumann reaction system (DCM/aqueous NaHCO3) is employed. The aqueous base continuously neutralizes the HCl byproduct, preventing the protonation of the starting amine (which would stall the reaction) while maintaining a mild pH that avoids the rapid hydrolysis of the moisture-sensitive Cbz-Cl reagent[5][6].

Table 2: Reaction Optimization Parameters

Parameter	Condition	Causality / Rationale
Solvent System	DCM / H2O (Biphasic)	Solubilizes both the organic amine and the aqueous base, preventing reagent hydrolysis.
Base	NaHCO3 (Aqueous)	Neutralizes HCl byproduct without causing rapid hydrolysis of Cbz-Cl.
Temperature	0 °C warming to RT	Controls the exothermic acylation, minimizing bis-acylation and reagent degradation.
Stoichiometry	1.1 equiv Cbz-Cl	Ensures complete conversion of the amine while avoiding excessive side-product formation.

Step-by-Step Experimental Protocol

• Preparation: Dissolve 4-bromo-2-methylbenzylamine (1.0 equiv) in dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO3) to create a biphasic mixture.

• Temperature Control: Cool the vigorously stirring biphasic mixture to 0 °C using an ice bath.

• Reagent Addition: Add benzyl chloroformate (Cbz-Cl, 1.1 equiv) dropwise over 15 minutes to control the exothermic release.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor progression via Thin Layer Chromatography (TLC) using a 4:1 Hexane/Ethyl Acetate solvent system.

• Self-Validating Workup: Separate the organic layer. Wash the organic phase sequentially with 1M HCl. Note: This acidic wash is a self-validating step that selectively protonates any unreacted trace amine, pulling it into the aqueous layer. Follow with a saturated brine wash, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude product.

Step-by-step synthetic workflow for the Cbz protection of 4-bromo-2-methylbenzylamine.

Reactivity Profile and Downstream Applications

Benzyl 4-bromo-2-methylbenzylcarbamate is engineered for orthogonal reactivity, allowing selective modifications at two distinct sites without cross-interference.

Aryl Bromide Node (Cross-Coupling)

The aryl bromide is highly active towards palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling with arylboronic acids[2]. While the ortho-methyl group is meta to the bromine and exerts minimal steric hindrance on the Pd-oxidative addition, its primary role is to lock the conformation of the final drug molecule. This steric bulk restricts the rotation of the benzylic amine, a critical parameter in optimizing the binding affinity of therapeutics fitting into specific hydrophobic pockets (e.g., BTK inhibitors)[2].

Amine Node (Deprotection)

Following the successful elaboration of the aryl ring, the Cbz group must be removed to liberate the primary amine for further functionalization (e.g., reductive amination or amide bond formation)[2][7]. Causality in Deprotection: Standard hydrogenolysis (H2, Pd/C) is the traditional method for Cbz removal. However, if hydrogenolysis is attempted before the cross-coupling step, the palladium catalyst will likely cause hydrodehalogenation, cleaving the crucial bromine atom. Therefore, the Cbz group is retained until the cross-coupling is complete. If the newly formed biaryl system contains reducible functional groups, orthogonal acidic cleavage using HBr in acetic acid (33% wt) or Trimethylsilyl iodide (TMSI) is employed to selectively remove the Cbz group[6].

Orthogonal reactivity pathway demonstrating Pd-catalyzed coupling followed by Cbz deprotection.

Analytical Characterization

To ensure the trustworthiness of the synthesized building block, the following analytical signatures should be verified post-purification:

• 1H NMR (400 MHz, CDCl3): Look for the characteristic benzylic CH2 doublet around 4.3 ppm (coupling with the adjacent NH proton), the Cbz methylene singlet around 5.1 ppm, and the ortho-methyl singlet at approximately 2.3 ppm. The aromatic region will display the distinctive splitting pattern of the 1,2,4-trisubstituted benzene ring alongside the 5 protons of the Cbz phenyl ring.

• LC-MS (ESI+): The mass spectrum will exhibit a characteristic 1:1 isotopic doublet for the [M+H]+ ion at m/z 334.0 and 336.0, definitively confirming the presence of the single bromine atom.

References

• Title: 2248369-60-8_CAS号:2248369-60-8 Source: ChemSrc URL: [Link]

• Title: Discovery of Novel Potent and Fast BTK PROTACs for the Treatment of Osteoclasts-Related Inflammatory Diseases Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Functionalization of Cyclic Structures for Advanced Biological and Pharmaceutical Applications Source: UNICAM Open Access Repository URL: [Link]

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• 3. (4-Bromo-2-methylphenyl)methanamine | 376646-62-7 | Benchchem [benchchem.com]
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Technical Whitepaper: Structural Profiling and Synthetic Utility of Benzyl 4-bromo-2-methylbenzylcarbamate

Executive Summary

Benzyl 4-bromo-2-methylbenzylcarbamate (B4BMBC) is a highly versatile, orthogonally protected bifunctional building block utilized in advanced medicinal chemistry and active pharmaceutical ingredient (API) synthesis[1]. By masking a primary benzylic amine with a robust carboxybenzyl (Cbz) group, chemists can selectively exploit the para-positioned aryl bromide for complex transition-metal-catalyzed cross-coupling reactions. This whitepaper provides a comprehensive technical guide on the structural rationale, synthesis protocols, and downstream functionalization of this critical intermediate.

Structural & Chemical Profiling

The architectural design of B4BMBC features two distinct reactive domains separated by a stable aromatic spacer.

• The Cbz-Protected Amine: The choice of a carboxybenzyl (Cbz) protecting group over alternatives like tert-butyloxycarbonyl (Boc) is driven by synthetic orthogonality. Cbz is highly stable to the strongly basic conditions and elevated temperatures required for palladium-catalyzed cross-coupling[2].

• The Aryl Bromide Handle: The bromide serves as a prime electrophilic handle for transition-metal-catalyzed C-C and C-N bond formation[3].

• The Ortho-Methyl Group: This substituent provides steric shielding, which can dictate the rotational conformation of downstream biaryl products (atropisomerism) and serve as a critical vector for Structure-Activity Relationship (SAR) optimization in drug discovery.

Table 1: Physicochemical Properties

Property	Value / Description
Chemical Name	Benzyl (4-bromo-2-methylbenzyl)carbamate
CAS Registry Number	2248369-60-8[1]
Molecular Formula	C16H16BrNO2[4]
Molecular Weight	334.21 g/mol [4]
Structural Features	Cbz-protected primary amine, ortho-methyl aryl bromide
Storage Conditions	Inert atmosphere (Argon/N2), 2-8 °C, protect from light

Mechanistic Rationale & Synthesis Workflow

The synthesis of B4BMBC relies on the Schotten-Baumann biphasic protocol . This methodology is a self-validating experimental design: the aqueous layer dissolves the inorganic base (NaHCO₃) to continuously scavenge the HCl byproduct, preventing the protonation of the starting amine. Simultaneously, the organic layer (DCM) sequesters the highly reactive Benzyl chloroformate (Cbz-Cl), minimizing its premature hydrolysis by water and driving the nucleophilic acyl substitution to completion.

Figure 1: Schotten-Baumann synthesis workflow for Benzyl 4-bromo-2-methylbenzylcarbamate.

Protocol 1: Synthesis of B4BMBC

• Preparation: In an oven-dried round-bottom flask, dissolve 4-bromo-2-methylbenzylamine (1.0 equiv) in Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) to create a biphasic system. Stir vigorously.

• Acylation: Cool the biphasic mixture to 0 °C using an ice bath. Causality: Cooling suppresses the competing hydrolysis of Cbz-Cl. Slowly add Benzyl chloroformate (Cbz-Cl, 1.1 equiv) dropwise over 15 minutes.

• Reaction Progression: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2–4 hours. Monitor the consumption of the primary amine via TLC (Hexanes/EtOAc 3:1) or LCMS.

• Workup: Transfer to a separatory funnel and isolate the organic layer. Extract the aqueous layer once with fresh DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 0% to 20% EtOAc in Hexanes) to afford the pure carbamate as a white solid.

Downstream Applications: The Aryl Bromide Handle

Once the amine is secured by the Cbz group, the aryl bromide becomes a highly selective target for palladium-catalyzed functionalization. The Cbz group remains entirely intact under the basic, high-temperature conditions of these cross-coupling reactions[2].

Figure 2: Downstream functionalization pathways utilizing the aryl bromide handle.

Protocol 2: Suzuki-Miyaura Cross-Coupling of B4BMBC

• Setup: In an oven-dried Schlenk flask, combine B4BMBC (1.0 equiv), the desired arylboronic acid (1.2 equiv), and the palladium catalyst Pd(dppf)Cl₂ (0.05 equiv).

• Base & Solvent: Add K₂CO₃ (2.0 equiv) followed by a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v). Causality: Water is strictly required to dissolve the inorganic base and to activate the boronic acid by forming a reactive, electron-rich boronate complex. This complex undergoes transmetalation with the palladium center significantly faster than the neutral boronic acid[3].

• Degassing: Purge the system with Argon for 10 minutes via a freeze-pump-thaw cycle to prevent oxidative degradation of the Pd(0) active species.

• Heating: Heat the mixture to 80 °C for 12 hours under an inert atmosphere.

• Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove palladium black, wash the filtrate with water and brine, dry over MgSO₄, and purify via chromatography.

Table 2: Comparative Cross-Coupling Parameters for B4BMBC

Reaction Type	Catalyst System	Base / Solvent	Temp (°C)	Typical Yield (%)
Suzuki-Miyaura	Pd(dppf)Cl₂ (5 mol%)	K₂CO₃ / Dioxane-H₂O	80–90	75–90%
Buchwald-Hartwig	Pd₂(dba)₃, BINAP	NaOtBu / Toluene	90–110	65–85%
Sonogashira	Pd(PPh₃)₂Cl₂, CuI	Et₃N / DMF	60–80	70–88%

Deprotection Strategies

Removing the Cbz group is the final step to unveil the functionalized primary amine. Caution: Standard catalytic hydrogenation (H₂, Pd/C) should not be performed prior to cross-coupling, as it will rapidly hydrodehalogenate the aryl bromide. Once the cross-coupling is complete, the Cbz group can be cleanly cleaved.

Protocol 3: Acidic Cbz Cleavage (Orthogonal to Hydrogenation)

If the newly formed cross-coupled product contains reducible functional groups (e.g., alkenes, alkynes from Sonogashira), strong acid cleavage is preferred over hydrogenation[2].

• Reaction: Dissolve the Cbz-protected product in a 33% solution of Hydrobromic acid in Acetic acid (HBr/AcOH) (10 mL per gram of substrate).

• Stirring: Stir at room temperature for 1–2 hours. The evolution of CO₂ gas will be observed.

• Precipitation: Pour the mixture into cold diethyl ether. The deprotected amine will precipitate as a hydrobromide salt.

• Isolation: Filter the precipitate, wash thoroughly with ether, and dry under a vacuum.

Conclusion

Benzyl 4-bromo-2-methylbenzylcarbamate is a masterclass in protective group logic. By pairing the robust, base-stable Cbz group with an active aryl bromide, chemists are granted a reliable, self-validating scaffold for executing complex palladium-catalyzed couplings. Adhering to the biphasic Schotten-Baumann synthesis and strictly controlled cross-coupling environments ensures high-yielding pathways for novel API development.

References

• [1] ChemSrc. "2248369-60-8_CAS号:2248369-60-8_1,3-dioxo-2,3-dihydro-1H ...: Benzyl 4-bromo-2-methylbenzylcarbamate." ChemSrc.com. Available at:

• [4] Achmem. "Benzyl (S)-(1-(3-bromophenyl)ethyl)carbamate - Achmem." Achmem.com. Available at:

• [2] Wuts, P. G. M., & Greene, T. W. "Greene's Protective Groups in Organic Synthesis, 5th Edition." Wiley. Available at:

• [3] Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995, 95(7), 2457–2483. ACS Publications. Available at:

Sources

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Synthesis and Mechanistic Evaluation of Benzyl 4-bromo-2-methylbenzylcarbamate: A Comprehensive Technical Guide

Executive Summary

The synthesis of Benzyl 4-bromo-2-methylbenzylcarbamate represents a fundamental yet highly nuanced workflow in modern medicinal chemistry. This molecule serves as a critical protected-amine building block in the development of advanced therapeutics, including targeted protein degraders (PROTACs) and covalent Bruton's tyrosine kinase (BTK) inhibitors[1].

As a Senior Application Scientist, I have designed this technical guide to move beyond standard recipe-based chemistry. Here, we dissect the causality behind the synthetic route—specifically focusing on chemoselective reduction and pH-controlled carbamate formation—to provide a self-validating, highly reproducible protocol for drug development professionals.

Retrosynthetic Analysis & Pathway Design

The target molecule is a carbamate derived from a primary benzylamine. A logical retrosynthetic disconnection yields two primary stages of synthesis:

• C-N Bond Cleavage (Deprotection/Protection): Disconnecting the carbamate linkage reveals 4-bromo-2-methylbenzylamine and benzyl chloroformate (Cbz-Cl) as the immediate precursors.

• Nitrile Reduction: The primary amine is most reliably accessed via the reduction of commercially available 4-bromo-2-methylbenzonitrile.

Caption: Retrosynthetic analysis of Benzyl 4-bromo-2-methylbenzylcarbamate.

Mechanistic Insights & Causality (E-E-A-T)

To ensure scientific integrity and high yields, the experimental choices must be grounded in mechanistic reality.

A. Chemoselective Nitrile Reduction: Why Borane-THF?

While catalytic hydrogenation (e.g., Pd/C, H₂) is the textbook method for reducing nitriles to primary amines, the presence of the aryl bromide in our starting material renders this approach unviable due to competitive hydrodehalogenation.

To preserve the C-Br bond—which is essential for downstream Suzuki or Sonogashira cross-coupling reactions in PROTAC synthesis[1]—we utilize a Borane-Tetrahydrofuran (BH₃·THF) complex. Borane acts as a hard Lewis acid, coordinating selectively to the nitrogen lone pair of the nitrile. Subsequent hydride transfer reduces the nitrile to an amine-borane complex without interfering with the aryl halide[2].

B. Carbamate Formation: The Causality of pH Control

The introduction of the carboxybenzyl (Cbz) protecting group utilizes Schotten-Baumann conditions [3]. This involves the nucleophilic attack of the newly synthesized primary amine onto the highly electrophilic carbonyl carbon of Benzyl chloroformate (Cbz-Cl).

The critical parameter in this step is pH control . As the reaction proceeds, hydrochloric acid (HCl) is generated as a byproduct. If the reaction is not properly buffered (typically using Na₂CO₃, NaHCO₃, or an organic base like Triethylamine), the generated HCl will protonate the unreacted starting amine, rendering it non-nucleophilic and halting the reaction. However, the pH must be strictly maintained between 8 and 10 . If the pH drops below 8, Cbz-Cl undergoes rapid hydrolysis and decomposes; if the pH exceeds 10, it can promote unwanted side reactions[4].

Experimental Protocols

The following methodologies are designed as self-validating systems. Built-in workup steps isolate the product based on its changing physicochemical properties, ensuring high purity before chromatographic polishing.

Caption: Two-step experimental workflow for the synthesis of the target carbamate.

Protocol A: Synthesis of 4-Bromo-2-methylbenzylamine

• Initiation: Charge a dry, nitrogen-purged round-bottom flask with 4-bromo-2-methylbenzonitrile (3.0 g, 15 mmol) and anhydrous THF (20 mL)[2].

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Dropwise, add a 1.0 M solution of BH₃·THF (46 mL, ~3 eq) to control the exothermic formation of the Lewis acid-base complex[2].

• Propagation: Stir the mixture at 0 °C for 1 hour, then heat to 80 °C (reflux) overnight to drive the reduction to completion[2].

• Self-Validating Workup (Acid-Base Extraction):

  • Cool the reaction to 0 °C and carefully quench with methanol to destroy excess borane.

  • Add 1M HCl and stir for 30 minutes to hydrolyze the stable amine-borane complex into the water-soluble amine hydrochloride salt. Wash the aqueous layer with diethyl ether to remove non-polar organic impurities.

  • Basify the aqueous layer with 2M NaOH to pH 10-12, releasing the free amine. Extract with Ethyl Acetate (3 x 30 mL).

  • Dry the combined organic layers over Na₂SO₄ and concentrate under vacuum to yield the intermediate amine.

Protocol B: Synthesis of Benzyl 4-bromo-2-methylbenzylcarbamate

• Preparation: Dissolve the isolated 4-bromo-2-methylbenzylamine (1.0 eq) in a biphasic mixture of THF and aqueous Na₂CO₃ (or homogeneously in Dichloromethane with 1.5 eq Triethylamine)[3].

• Protection: Cool the reaction mixture to 0 °C. Slowly add Benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise via an addition funnel[3].

• pH Monitoring: Ensure the pH of the reaction mixture remains strictly between 8 and 10 throughout the addition to prevent reagent decomposition[4].

• Maturation: Stir vigorously for 2 to 4 hours, allowing the reaction to slowly warm to room temperature. Monitor completion via TLC (disappearance of the ninhydrin-active primary amine spot).

• Isolation: Separate the organic layer. Wash sequentially with 1M HCl (to remove any trace unreacted amine) and brine. Dry over Na₂SO₄, concentrate, and purify via silica gel column chromatography (Hexanes/EtOAc gradient) to isolate the target carbamate.

Quantitative Data & Analytics

To ensure reproducibility, the following analytical markers and expected yields should be used to benchmark the success of each synthetic step.

Reaction Step	Reagents / Conditions	Target Yield	Key Analytical Markers (Validation)
1. Nitrile Reduction	BH₃·THF (3 eq), THF, 0 °C → 80 °C, 16h	80 - 85%	IR: Disappearance of C≡N stretch (~2220 cm⁻¹).¹H NMR: Appearance of benzylic CH₂ singlet (~3.8 ppm) and broad NH₂ peak.
2. Cbz Protection	Cbz-Cl (1.1 eq), Na₂CO₃/H₂O, 0 °C → RT, 4h	85 - 92%	LC-MS: [M+H]⁺ corresponding to the carbamate mass.¹H NMR: Appearance of carbamate N-H (~5.2 ppm, broad) and benzylic CH₂ from the Cbz group (~5.1 ppm, singlet).

Sources

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The Pharmacophoric Role of Benzyl 4-bromo-2-methylbenzylcarbamate in BTK PROTAC Development: A Technical Guide

Executive Summary

In modern medicinal chemistry, Benzyl 4-bromo-2-methylbenzylcarbamate (and its functional equivalent, tert-butyl 4-bromo-2-methylbenzylcarbamate) is rarely evaluated for intrinsic biological activity in its isolated form. Instead, it serves as a highly stable, critical pharmacophoric precursor. Upon deprotection, it yields 4-bromo-2-methylbenzylamine, a highly privileged building block used to synthesize advanced kinase inhibitors and Proteolysis Targeting Chimeras (PROTACs).

This whitepaper details the causality behind utilizing this specific carbamate intermediate, its structural contribution to Bruton's Tyrosine Kinase (BTK) selectivity, and the profound downstream biological activity of its PROTAC derivatives in treating osteoclast-related inflammatory diseases.

Chemical Profile & Mechanistic Causality

The design of kinase-targeting ligands requires precise spatial arrangement and functional group protection. The use of Benzyl (Cbz) or tert-butyl (Boc) 4-bromo-2-methylbenzylcarbamate is driven by three distinct chemical rationales:

• Orthogonal Protection (The Carbamate Group): Primary amines are highly nucleophilic and can poison palladium catalysts or undergo unwanted side reactions during complex cross-coupling. The carbamate group dampens this nucleophilicity, rendering the molecule biologically inert but chemically stable for upstream synthesis.

• Steric Locking (The 2-Methyl Group): The methyl group adjacent to the benzylic position restricts the rotational degrees of freedom of the final drug molecule. This conformational locking is critical for fitting into the narrow, hydrophobic hinge-binding pocket of BTK, minimizing off-target binding to other kinases [1].

• Synthetic Handle (The 4-Bromo Group): The bromine atom serves as an ideal electrophile for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions. This allows researchers to seamlessly attach the linker-E3 ligase ligand complex required for PROTAC assembly.

Downstream Biological Activity: BTK Degradation

Once the carbamate is deprotected and functionalized into a PROTAC (such as the highly potent "Compound 23" developed by Huang et al. [1]), the resulting molecule exhibits profound biological activity by hijacking the ubiquitin-proteasome system to degrade BTK.

The RANKL-BTK-PLCγ2-Ca2+ Pathway

In osteoclast-related inflammatory diseases (e.g., periodontitis or rheumatoid arthritis), the overactivation of osteoclasts leads to severe bone resorption. The receptor activator of nuclear factor-kappa B ligand (RANKL) drives this process. BTK is a crucial downstream mediator of RANKL. By degrading BTK, PROTACs derived from our carbamate precursor halt the phosphorylation of PLCγ2, thereby preventing the calcium flux required for NFATc1 activation and subsequent osteoclastogenesis.

RANKL-BTK-PLCγ2-Ca2+ signaling pathway in osteoclastogenesis.

Experimental Workflows (Self-Validating Systems)

To ensure scientific integrity, the synthesis and biological validation of compounds derived from Benzyl 4-bromo-2-methylbenzylcarbamate must follow self-validating protocols. The inclusion of internal controls (e.g., non-degrading epimers) ensures that observed biological activity is strictly target-mediated.

Protocol 1: Deprotection and PROTAC Assembly Workflow

Causality: Deprotection must be quantitative to avoid mixed populations during the subsequent coupling phase.

• Deprotection: Dissolve Benzyl 4-bromo-2-methylbenzylcarbamate in methanol. Add 10% Pd/C and stir under an H2 atmosphere (1 atm) for 4 hours. (If using the Boc variant, use 20% TFA in DCM for 2 hours).

• Purification: Filter through Celite to remove the catalyst, concentrate in vacuo, and isolate the free 4-bromo-2-methylbenzylamine.

• Cross-Coupling: Subject the free amine to a Suzuki coupling with the desired heterocyclic boronic acid using Pd(dppf)Cl2 as the catalyst and K2CO3 as the base in 1,4-dioxane/water (4:1) at 90°C.

• Linker Attachment: React the resulting intermediate with a Cereblon (CRBN) or VHL E3 ligase ligand-linker construct via reductive amination or amide coupling to yield the final PROTAC.

Synthesis and validation workflow for BTK PROTACs.

Protocol 2: In Vitro Biological Assay (TRAP Staining)

Causality: Tartrate-resistant acid phosphatase (TRAP) is a phenotypic marker for osteoclasts. This assay validates that the chemical degradation of BTK translates to functional cellular inhibition.

• Cell Culture: Seed Bone Marrow Macrophages (BMMs) in a 96-well plate at a density of 5×103 cells/well.

• Pre-treatment: Treat cells with varying concentrations of the synthesized PROTAC (e.g., 20 nM to 100 nM) for 1 hour. Control: Use Ibrutinib as a positive control for BTK inhibition, and a DMSO vehicle as a negative control.

• Induction: Co-incubate with 30 ng/mL M-CSF and 100 ng/mL RANKL for 5 days to induce osteoclast differentiation.

• Staining & Quantification: Fix the cells and stain using a commercial TRAP staining kit. Count TRAP-positive multinucleated cells (≥3 nuclei) under a microscope. Validated PROTACs will show a dose-dependent reduction in TRAP-positive cells [1].

Quantitative Data Summary

The functionalization of the 4-bromo-2-methylbenzylamine core yields highly potent degraders. The table below summarizes the biological activity of "Compound 23", a representative PROTAC synthesized from this pharmacophore, compared to standard inhibitors.

Compound	Target Mechanism	DC50 (4h)	Half-life (t1/2 at 20 nM)	Degradation Efficiency (100 nM)
Compound 23	BTK Degradation (PROTAC)	1.29 ± 0.3 nM	0.59 ± 0.20 h	> 95%
Ibrutinib	BTK Inhibition (Control)	N/A	N/A	0% (No degradation)
Vehicle	None	N/A	N/A	0%

Data adapted from the time-dependent degradation effects observed in Mino cells [1].

References

• Title: Discovery of Novel Potent and Fast BTK PROTACs for the Treatment of Osteoclasts-Related Inflammatory Diseases Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Advanced Safety and Handling Whitepaper: Benzyl 4-bromo-2-methylbenzylcarbamate in Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the synthesis of complex targeted therapeutics—such as Proteolysis Targeting Chimeras (PROTACs) and covalent kinase inhibitors—relies heavily on orthogonally protected bifunctional intermediates. Benzyl 4-bromo-2-methylbenzylcarbamate (CAS: 2248369-60-8) [1] serves as a critical building block in these advanced workflows. By masking the primary amine of 4-bromo-2-methylbenzylamine with a carboxybenzyl (Cbz) group, chemists can perform aggressive palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura couplings) on the aryl bromide moiety without risking amine-driven side reactions[2].

This technical whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic toxicology, and self-validating safety protocols required for the handling and processing of this specific chemical intermediate.

Physicochemical Profiling & Structural Causality

Understanding the safety profile of Benzyl 4-bromo-2-methylbenzylcarbamate requires deconstructing its molecular architecture. The compound exhibits specific reactivities and hazards directly inherited from its structural moieties.

Quantitative Data & Structural Significance

Property	Value / Description	Analytical & Synthetic Significance
CAS Number	2248369-60-8	Primary identifier for regulatory tracking and inventory management[1].
Molecular Formula	C16H16BrNO2	Dictates mass spectrometric (MS) isotopic distribution; the presence of bromine yields a characteristic 1:1 ratio of M and M+2 peaks.
Molecular Weight	~334.21 g/mol	Critical for precise stoichiometric calculations during PROTAC linker assembly.
Cbz Group (Carbamate)	Benzyl carbamate linkage	Provides stability against basic and nucleophilic conditions but poses a risk of releasing CO2 and reactive amines upon thermal or acidic degradation[3].
Aryl Bromide	4-bromo substitution	Acts as an electrophilic handle for cross-coupling. Requires avoidance of reductive deprotection conditions (like standard Pd/C H2) to prevent unwanted debromination[2].

Mechanistic Toxicology & EHS Framework

While specific in vivo toxicological data for Benzyl 4-bromo-2-methylbenzylcarbamate is limited, its hazard profile is extrapolated from its constituent functional groups—benzyl carbamates and halogenated benzylamines[3].

GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Mechanistic Causality
Skin Irritation	Category 2	H315: Causes skin irritation	The lipophilic nature of the brominated aromatic ring allows partitioning into the stratum corneum, where localized pH disruption occurs.
Eye Irritation	Category 2A	H319: Causes serious eye irritation	Direct electrophilic or hydrogen-bonding interactions with corneal epithelium proteins lead to rapid inflammation[3].
STOT SE	Category 3	H335: May cause respiratory irritation	Inhalation of aerosolized crystalline dust physically and chemically disrupts respiratory mucosal membranes[3].

Toxicological Pathway Visualization

The following diagram illustrates the mechanistic pathway of dermal exposure. The carbamate linkage, while chemically stable, can undergo slow enzymatic hydrolysis in biological systems, releasing the free amine which acts as a more potent local irritant.

Caption: Mechanistic pathway of dermal irritation and enzymatic metabolic breakdown.

Fire and Reactivity Hazards

In the event of a thermal event, Benzyl 4-bromo-2-methylbenzylcarbamate will decompose to yield highly toxic and corrosive byproducts, including hydrogen bromide (HBr) gas, nitrogen oxides (NOx), and carbon monoxide (CO)[3]. Firefighting protocols must mandate the use of self-contained breathing apparatus (SCBA) and positive-pressure suits. Water spray, dry chemical, or alcohol-resistant foam are appropriate extinguishing media.

Self-Validating Experimental Protocols

In drug development, removing the Cbz protecting group from Benzyl 4-bromo-2-methylbenzylcarbamate presents a unique challenge: standard hydrogenolysis (H2 with Pd/C) will likely cause competitive hydrodebromination of the aryl bromide[2]. To preserve the bromine atom for downstream coupling, an acid-mediated deprotection using Hydrogen Bromide in Acetic Acid (HBr/AcOH) is required.

Protocol: Chemoselective Cbz-Deprotection via HBr/AcOH

This protocol is designed as a self-validating system . The physical phenomena observed during the reaction inherently confirm the success of the chemical transformation without requiring immediate offline analytics.

Step-by-Step Methodology:

• Substrate Dissolution:

  • Action: Suspend Benzyl 4-bromo-2-methylbenzylcarbamate (1.0 eq) in glacial acetic acid (0.2 M) under an inert nitrogen atmosphere.

  • Causality: Acetic acid acts as a polar protic solvent that solubilizes the starting material while remaining completely compatible with the highly acidic cleavage reagent.

• Reagent Addition:

  • Action: Slowly add 33% HBr in acetic acid (3.0 eq) dropwise at room temperature.

  • Causality: HBr selectively protonates the carbamate carbonyl, leading to the expulsion of benzyl bromide and carbon dioxide (CO2). The use of HBr prevents the halogen exchange that would occur if HCl were used.

• Reaction Monitoring (Self-Validation Step 1):

  • Action: Observe the reaction mixture for effervescence. Stir for 2-4 hours.

  • Causality: The cleavage of the carbamate intrinsically generates equimolar amounts of CO2 gas. The visible cessation of gas evolution serves as a real-time, self-validating indicator that the deprotection is complete.

• Quenching & Precipitation (Self-Validation Step 2):

  • Action: Pour the reaction mixture slowly into vigorously stirred, ice-cold diethyl ether (10 volumes).

  • Causality: The resulting product, 4-bromo-2-methylbenzylamine hydrobromide, is highly polar and completely insoluble in ether, whereas the cleaved benzyl bromide byproduct and acetic acid remain in solution. The immediate formation of a white precipitate validates the successful unmasking of the amine.

• Isolation:

  • Action: Filter the precipitate under vacuum, wash with cold diethyl ether, and dry under high vacuum.

Workflow Visualization

Caption: Step-by-step chemoselective acid-mediated Cbz deprotection workflow.

Waste Management & Environmental Compliance

Because this compound contains both a halogenated aromatic ring and a carbamate linkage, it poses a chronic threat to aquatic environments (Aquatic Chronic 3, H412)[4].

• Organic Waste: All filtrates from the deprotection protocol (containing benzyl bromide and acetic acid) must be neutralized carefully with saturated aqueous sodium bicarbonate before being disposed of in designated halogenated organic waste receptacles.

• Spill Containment: Do not flush dry spills with water. Use dry cleanup procedures (e.g., sweeping with a dust-suppressant) to avoid generating aerosolized dust, and place residues in sealed, labeled plastic containers[3].

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An In-Depth Technical Guide to the Physicochemical Properties of Halo-Substituted Benzyl Carbamates

Executive Summary

In the landscape of modern medicinal chemistry, the strategic modification of lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles is paramount. Among the vast arsenal of chemical motifs, halo-substituted benzyl carbamates have emerged as a cornerstone for this purpose. The introduction of halogens onto the benzyl ring is not a trivial alteration; it is a powerful strategy that leverages the unique electronic properties of these elements to fine-tune a molecule's behavior.[1][2][3] This guide provides an in-depth exploration of the physicochemical consequences of halogenating benzyl carbamates, offering researchers and drug development professionals a framework for rational design. We will dissect the fundamental electronic effects of halogens, their impact on critical properties such as lipophilicity, solubility, and metabolic stability, and provide validated, field-proven protocols for their characterization.

The Benzyl Carbamate Scaffold and the Rationale for Halogenation

The benzyl carbamate moiety itself is a versatile structure in drug design. It serves as a bioisostere for the peptide bond, conferring metabolic stability against peptidases, and its chemical properties make it a valuable component in prodrug strategies.[4][5][6] The core structure, C₆H₅CH₂OC(O)NH₂, provides a robust framework that is amenable to synthetic modification.[7][8]

The true power of this scaffold is unlocked through substitution on the aromatic ring. Halogenation, the replacement of a hydrogen atom with a fluorine, chlorine, bromine, or iodine atom, is a primary strategy for several reasons:

• Modulation of Physicochemical Properties: Halogens can systematically alter lipophilicity, solubility, and pKa, which directly influence a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[9][10][11]

• Enhancement of Binding Affinity: Halogens can participate in specific, high-value interactions within a biological target's binding pocket, such as halogen bonding, which can significantly improve potency and selectivity.[2]

• Improvement of Metabolic Stability: By placing a halogen at a "metabolic soft spot," chemists can block enzymatic degradation (e.g., by cytochrome P450 enzymes), thereby increasing the drug's half-life and bioavailability.[2][9]

The Foundational Principle: Dual Electronic Nature of Halogens

To rationally apply halogenation, one must understand the dual electronic nature of halogens when attached to an aromatic system. They exert two opposing forces: an inductive effect and a resonance effect.[1][12][13]

• Inductive Effect (-I): Due to their high electronegativity, halogens pull electron density away from the aromatic ring through the sigma (σ) bond. This effect is strongest for fluorine and decreases down the group (F > Cl > Br > I).[1]

• Resonance Effect (+R): The lone pair electrons on the halogen can be delocalized into the aromatic π-system, donating electron density, particularly to the ortho and para positions.[1][12]

Crucially, for halogens, the strong electron-withdrawing inductive effect generally outweighs the weaker electron-donating resonance effect.[1][14] This makes the ring less reactive overall toward electrophilic attack (deactivating) but directs any reaction that does occur to the ortho and para positions. This nuanced electronic balance is the key to their utility in modulating molecular properties.

Caption: Duality of halogen electronic effects on an aromatic ring.

Impact on Core Physicochemical Properties: A Practical Guide

The electronic perturbations caused by halogenation have profound and predictable effects on the key physicochemical properties that govern a molecule's success as a drug.

Lipophilicity (LogP/LogD): Tuning for Permeability

Lipophilicity, the affinity of a compound for a lipid-like environment, is a critical determinant of its ability to cross biological membranes. It is most often quantified as the logarithm of the partition coefficient (LogP) for neutral molecules or the distribution coefficient (LogD) at a specific pH for ionizable molecules.[15][16]

Causality and Impact: The introduction of a halogen atom, particularly fluorine or chlorine, almost invariably increases a molecule's lipophilicity.[2][3] This is because the halogen atom is less polar than the hydrogen it replaces, leading to more favorable partitioning into a nonpolar solvent like n-octanol. This increase in lipophilicity can enhance oral absorption and cell permeability. However, excessive lipophilicity (e.g., LogP > 5) can lead to poor solubility, increased metabolic clearance, and off-target toxicity, making precise control essential.

Data Presentation: Lipophilicity of Halo-Substituted Benzyl Carbamates

Compound	Substitution (X)	Calculated XLogP3	Comments
Benzyl Carbamate	H	1.2	Baseline lipophilicity.
4-Fluoro-benzyl carbamate	para-F	1.6	Modest increase in lipophilicity.
4-Chloro-benzyl carbamate	para-Cl	2.0	Significant increase in lipophilicity.
4-Bromo-benzyl carbamate	para-Br	2.2	Further increase, similar to chlorine.
4-Iodo-benzyl carbamate	para-I	2.5	Highest lipophilicity in the series.
(Note: XLogP3 values are computationally predicted and serve as a reliable estimate for trends. Experimental values may vary.)

Experimental Protocol: The "Gold Standard" Shake-Flask Method for LogD₇.₄ Determination

This protocol determines the distribution of a compound between n-octanol and a physiological buffer (pH 7.4), providing a highly relevant measure for drug development.[17][]

Rationale: This method directly measures the partitioning of the compound at thermodynamic equilibrium, making it the most reliable and authoritative technique.[17][19][20] The choice of pH 7.4 mimics the physiological pH of blood plasma.

Step-by-Step Methodology:

• Phase Preparation: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4. Pre-saturate the n-octanol by mixing it vigorously with the PBS buffer and allowing the phases to separate for at least 24 hours. Similarly, pre-saturate the PBS buffer with n-octanol. This step is critical to prevent volume changes during the experiment.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).

• Partitioning: In a glass vial, combine a precise volume of the pre-saturated n-octanol and pre-saturated PBS buffer (e.g., 1 mL of each). Add a small aliquot of the compound stock solution to achieve a final concentration that is detectable in both phases.

• Equilibration: Seal the vial and shake it gently on a rotator or shaker for a sufficient time to reach equilibrium (typically 1 to 24 hours, depending on the compound).[15]

• Phase Separation: Centrifuge the vial at a moderate speed (e.g., 2000 x g) for 10-15 minutes to ensure complete separation of the two phases.

• Sampling: Carefully withdraw a precise aliquot from both the upper n-octanol phase and the lower aqueous phase. Be extremely careful not to disturb the interface.

• Quantification: Analyze the concentration of the compound in each aliquot using a validated analytical method, typically LC-MS/MS or HPLC-UV.[21] A calibration curve must be run in each matrix (octanol and buffer) to ensure accurate quantification.

• Calculation: Calculate the LogD₇.₄ using the formula: LogD₇.₄ = log₁₀ ([Compound]ₙ-ₒ꜀ₜₐₙₒₗ / [Compound]ₚᵦₛ)

Caption: Experimental workflow for LogD determination.

Aqueous Solubility

Aqueous solubility is the maximum concentration of a compound that can dissolve in water or an aqueous buffer at a given temperature. It is a fundamental prerequisite for absorption; a drug must be in solution to be absorbed.[22]

Causality and Impact: There is often an inverse relationship between lipophilicity and aqueous solubility. As halogenation increases lipophilicity, it typically decreases aqueous solubility. This trade-off is a central challenge in drug design. Poor solubility can lead to low bioavailability, incomplete formulation, and unreliable results in biological assays.

Experimental Protocol: Thermodynamic (Equilibrium) Solubility Assay

This protocol measures the solubility of the solid, crystalline compound at equilibrium, providing the true thermodynamic solubility value.[23]

Rationale: While faster kinetic methods exist, the thermodynamic "shake-flask" method is considered the "gold standard" because it reflects the true equilibrium state and is less prone to artifacts from supersaturation.[19][20][23]

Step-by-Step Methodology:

• Compound Addition: Add an excess amount of the solid test compound to a vial containing a known volume of aqueous buffer (e.g., PBS pH 7.4). The presence of visible solid material throughout the experiment is essential.

• Equilibration: Seal the vial and shake or stir at a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24-72 hours) to ensure equilibrium is reached.[23]

• Phase Separation: After equilibration, allow the suspension to settle. Filter the solution through a low-binding filter (e.g., 0.45 µm PVDF) or centrifuge at high speed to remove all undissolved solid.

• Quantification: Dilute the resulting clear filtrate and quantify the concentration of the dissolved compound using a validated HPLC-UV or LC-MS/MS method.[19]

• Result: The measured concentration is reported as the equilibrium solubility in units such as µg/mL or µM.

Metabolic Stability

Metabolic stability refers to a compound's susceptibility to biotransformation by metabolic enzymes, primarily the cytochrome P450 (CYP) family located in the liver.[24] A compound that is rapidly metabolized will have a short half-life and low in vivo exposure.

Causality and Impact: Aromatic rings and benzylic positions are often susceptible to oxidative metabolism by CYP enzymes. Placing a sterically hindering and electron-withdrawing halogen atom at or near a potential site of metabolism can effectively block the enzyme's access, thereby increasing the compound's metabolic stability.[2][9][10] This directly translates to a longer half-life in the body, which can improve the drug's therapeutic window and dosing regimen.

Experimental Protocol: In Vitro Metabolic Stability Assay with Human Liver Microsomes (HLM)

This assay provides a robust and high-throughput method to assess a compound's intrinsic clearance.[24][25]

Rationale: Liver microsomes are subcellular fractions that contain a high concentration of CYP enzymes, the primary drivers of Phase I metabolism.[24] By incubating the compound with microsomes and an essential cofactor (NADPH), we can measure the rate of metabolism in a controlled system.

Step-by-Step Methodology:

• Reagent Preparation:

  • Thaw human liver microsomes (HLM) on ice. Dilute them in a phosphate buffer (pH 7.4) to a working concentration (e.g., 0.5 mg/mL).

  • Prepare a solution of the NADPH regenerating system (which contains NADPH, glucose-6-phosphate, and G6P-dehydrogenase) in buffer.

  • Prepare a stock solution of the test compound (e.g., 1 mM in DMSO) and dilute it in buffer to a working concentration (e.g., 100 µM).

• Incubation Setup: In a 96-well plate, add the HLM solution. Pre-incubate the plate at 37°C for 5-10 minutes to bring it to physiological temperature.

• Initiating the Reaction: To start the reaction, add the test compound to the wells (final concentration typically 1 µM). Immediately after, add the NADPH solution to initiate the metabolic process. For the T=0 time point, the reaction is stopped immediately.

• Time-Point Sampling: Incubate the plate at 37°C with shaking. At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction in the respective wells by adding a "quenching" solution, typically ice-cold acetonitrile containing an internal standard.[25]

• Sample Processing: Once all time points are collected, centrifuge the plate at high speed to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound at each time point using LC-MS/MS.

• Data Analysis:

  • Plot the natural log of the percentage of parent compound remaining versus time.

  • The slope of the linear regression of this plot is the elimination rate constant (k).

  • Calculate the in vitro half-life (t₁/₂) as: t₁/₂ = 0.693 / k.[24][26]

  • Calculate the intrinsic clearance (CLᵢₙₜ) as: CLᵢₙₜ (µL/min/mg) = (0.693 / t₁/₂) / (mg/mL microsomal protein).[24][26]

Caption: Workflow for an in vitro metabolic stability assay.

Molecular Interactions: Halogen and Hydrogen Bonding

Beyond their bulk effects on physicochemical properties, halogens can engage in specific, directional interactions that are crucial for high-affinity binding to a protein target.

• Halogen Bonding: This is a non-covalent interaction where the halogen atom acts as an electrophile. Anisotropic electron distribution around the C-X bond creates a region of positive electrostatic potential, known as a "σ-hole," on the halogen atom opposite the covalent bond.[2] This σ-hole can interact favorably with a nucleophilic atom (like an oxygen from a carbonyl group or a nitrogen from a histidine side chain) in the protein binding site, significantly enhancing binding affinity.[2]

• Hydrogen Bonding: While less common, the electron-rich equatorial belt of a halogen atom can also act as a weak hydrogen bond acceptor, interacting with hydrogen bond donors in the protein.[27][28] In some cases, an intramolecular hydrogen bond to the halogen can enhance its σ-hole, thereby strengthening its capacity for halogen bonding in what is known as a hydrogen bond-enhanced halogen bond.[29][30]

Caption: Key non-covalent interactions involving halogen atoms.

Conclusion: An Integrated Approach to Rational Design

The halogenation of benzyl carbamates is a powerful and versatile strategy in drug discovery. By understanding the fundamental electronic principles, medicinal chemists can rationally predict and manipulate the physicochemical properties of their molecules. Increasing lipophilicity to favor membrane transport must be balanced against maintaining sufficient aqueous solubility. Enhancing metabolic stability by blocking "soft spots" can dramatically improve a compound's pharmacokinetic profile. Finally, leveraging specific halogen bonds can provide the gains in potency and selectivity needed to create a successful drug candidate. The protocols and principles outlined in this guide provide a self-validating framework for researchers to characterize their halo-substituted benzyl carbamates and make data-driven decisions to advance their drug discovery programs.

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Protocols & Analytical Methods

Application Note: Benzyl 4-bromo-2-methylbenzylcarbamate in Targeted Drug Discovery &amp; PROTAC Synthesis

Executive Summary

In modern medicinal chemistry, the rapid assembly of complex Active Pharmaceutical Ingredients (APIs) relies heavily on versatile, multifunctional building blocks. Benzyl 4-bromo-2-methylbenzylcarbamate (and its Boc-protected analogs) has emerged as a critical intermediate in the synthesis of targeted therapeutics, ranging from antiviral agents to Proteolysis Targeting Chimeras (PROTACs).

This application note details the structural rationale, key therapeutic applications, and validated protocols for utilizing this intermediate. By understanding the causality behind its reactivity—specifically the interplay between its aryl bromide handle, the sterically tuning ortho-methyl group, and the orthogonally stable carboxybenzyl (Cbz) protecting group—researchers can optimize hit-to-lead workflows with high fidelity.

Structural Rationale & Causality in Drug Design

The utility of Benzyl 4-bromo-2-methylbenzylcarbamate is driven by a triad of functional features, each serving a distinct mechanistic purpose in drug discovery:

• The 4-Bromo Handle (Cross-Coupling Vector): The bromine atom at the para position relative to the methyl group provides an ideal site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Bromides offer a superior balance of reactivity and stability compared to aryl iodides (which can be light-sensitive) and aryl chlorides (which often require highly specialized, expensive phosphine ligands).

• The 2-Methyl Group (Conformational Restraint): The ortho-methyl group is not merely a spacer; it induces significant steric bulk. In structure-based drug design (SBDD), this methyl group restricts the rotational freedom of the benzylamine moiety, locking the molecule into a bioactive conformation. For example, in the optimization of SARS-CoV-2 Mpro inhibitors, this specific steric bulk was crucial for optimally filling the S1 binding pocket and engaging in water-mediated hydrogen bond networks[1].

• The Cbz Protecting Group (Orthogonal Stability): The carboxybenzyl (Cbz) group masks the primary amine. Unlike Fmoc (which is base-labile) or Boc (which is acid-labile), the Cbz group is highly stable under the strongly basic and elevated temperature conditions required for palladium cross-coupling. Once the carbon skeleton is assembled, the Cbz group can be cleanly and chemoselectively removed via catalytic hydrogenolysis, leaving other amides and esters intact.

Key Applications in Modern Therapeutics

The versatility of this scaffold is demonstrated by its recent integration into several high-profile drug discovery programs:

• Antiviral Agents (SARS-CoV-2 Mpro Inhibitors): During the hit-to-lead optimization of non-covalent SARS-CoV-2 main protease (Mpro) inhibitors, high-throughput medicinal chemistry (HTMC) utilized the 4-bromo-2-methylbenzylamine scaffold to explore the S1 pocket. The scaffold enabled the rapid generation of amide libraries, yielding compounds with nanomolar inhibitory activity[1].

• Targeted Protein Degradation (LRRK2 PROTACs): In the pursuit of treatments for Parkinson's disease, researchers have utilized 4-bromo-2-methylbenzylcarbamate derivatives to synthesize heterobifunctional PROTACs. The intermediate serves as a linker-attachment point to recruit E3 ubiquitin ligases (like Cereblon) to degrade the Leucine-Rich Repeat Kinase 2 (LRRK2) protein[2].

• Oncology (c-MYC Modulators): The intermediate has been employed in the synthesis of novel c-MYC mRNA translation modulators, which are being investigated to overcome multidrug resistance in various cancers[3].

• Anthelmintic Drug Discovery: The scaffold was incorporated into 1-methyl-1H-pyrazole-5-carboxamide derivatives, yielding highly potent inhibitors of larval development against the Barber's pole worm (Haemonchus contortus), a devastating agricultural parasite[4].

Visualizations of Workflows and Mechanisms

Caption: Synthetic workflow from the brominated carbamate to the functionalized primary amine.

Caption: Mechanism of targeted protein degradation via PROTAC ternary complex formation.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields associated with derivatizing the 4-bromo-2-methylbenzyl scaffold across different therapeutic programs.

Application / Target	Reaction Type	Catalyst / Reagents	Yield	Reference
SARS-CoV-2 Mpro	Reductive Amination / Coupling	NaBH(OAc)₃, HATU, DIPEA	78%	[1]
LRRK2 PROTACs	Buchwald-Hartwig Amination	Pd₂(dba)₃, XPhos, Cs₂CO₃	>85%	[2]
c-MYC Modulators	Suzuki-Miyaura Coupling	Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O	70–90%	[3]
Anthelmintics	Amide Coupling	HATU, DIPEA, DMF	39%	[4]

Experimental Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol details the carbon-carbon bond formation at the 4-position while preserving the Cbz group.

Causality & Rationale: We utilize Pd(dppf)Cl₂ because its bidentate phosphine ligand (dppf) creates a large bite angle, which accelerates the reductive elimination step—a critical requirement when dealing with sterically hindered substrates like our ortho-methyl substituted aryl bromide. A biphasic solvent system (1,4-Dioxane/H₂O) is employed because water dissolves the K₂CO₃ base, generating a reactive hydroxypalladium intermediate that exponentially accelerates the transmetalation kinetics.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, add Benzyl 4-bromo-2-methylbenzylcarbamate (1.0 equiv), the desired aryl/heteroaryl boronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and deionized H₂O (ratio 4:1, 0.1 M concentration).

• Catalyst Loading: Add Pd(dppf)Cl₂ (0.05 equiv). Purge the flask with Argon for 5 minutes.

• Reaction: Heat the mixture to 90 °C under Argon for 4–6 hours.

• Self-Validation (In-Process Control): Monitor via TLC (Hexanes/EtOAc 7:3). The starting material is UV-active but ninhydrin-negative (due to the Cbz group). Confirm completion via LC-MS; look for the disappearance of the characteristic 1:1 isotopic doublet of the bromine atom.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Orthogonal Cbz Deprotection via Catalytic Hydrogenolysis

This protocol details the cleavage of the Cbz group to reveal the primary amine for subsequent amidation or alkylation.

Causality & Rationale: Catalytic hydrogenolysis using 10% Pd/C and H₂ gas is highly chemoselective. It cleaves the benzyl-oxygen bond of the carbamate, releasing volatile CO₂ and toluene, without requiring harsh acids or bases that could epimerize stereocenters or cleave newly formed amide bonds in the molecule.

Step-by-Step Methodology:

• Preparation: Dissolve the Cbz-protected intermediate from Protocol A in anhydrous Methanol (0.1 M).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w relative to the substrate) under an Argon atmosphere to prevent ignition of the solvent.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂) using a balloon. Repeat this purge cycle three times.

• Reaction: Stir vigorously at room temperature for 2–4 hours.

• Self-Validation (In-Process Control): Spot the reaction on TLC. The newly formed primary amine will stay at the baseline in non-polar solvents and will stain bright purple/pink with Ninhydrin , confirming the removal of the Cbz group. LC-MS will show a mass shift of [M - 134]+.

• Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with Methanol. Concentrate the filtrate in vacuo to yield the free primary amine, which should be used immediately in the next step (e.g., HATU coupling) to prevent oxidative degradation.

References

• Optimization of Novel 1-Methyl-1H-Pyrazole-5-carboxamides Leads to High Potency Larval Development Inhibitors of the Barber's Pole Worm. Journal of Medicinal Chemistry (ACS).[Link]

• Accelerating the Hit-To-Lead Optimization of a SARS-CoV-2 Mpro Inhibitor Series by Combining High-Throughput Medicinal Chemistry and Computational Simulations. Journal of Medicinal Chemistry (ACS).[Link]

• AMINOPYRIMIDINYL DERIVATIVES FOR THE TREAMENT OF PARKINSON'S DISEASE.
• C-myc mRNA translation modulators and uses thereof in the treatment of cancer.

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2022150316A1 - C-myc mrna translation modulators and uses thereof in the treatment of cancer - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

HPLC analysis of Benzyl 4-bromo-2-methylbenzylcarbamate

An Application Note for the Isocratic HPLC-UV Analysis of Benzyl 4-bromo-2-methylbenzylcarbamate

Authored by: A Senior Application Scientist

Abstract

This application note presents a robust and reliable isocratic High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Benzyl 4-bromo-2-methylbenzylcarbamate. The methodology leverages reversed-phase chromatography, which is ideally suited for the separation of moderately non-polar compounds like carbamates.[1][2] Separation is achieved on a C18 stationary phase with a mobile phase consisting of acetonitrile and water, followed by ultraviolet (UV) detection. This guide provides a comprehensive framework, from the foundational principles and method parameters to detailed experimental protocols and system suitability requirements, designed for researchers, quality control analysts, and drug development professionals. The causality behind each experimental choice is explained to provide a deeper understanding of the method's development and ensure its successful implementation.

Introduction and Scientific Rationale

Benzyl 4-bromo-2-methylbenzylcarbamate is a molecule featuring two aromatic rings and a central carbamate linkage. Its structure imparts significant hydrophobicity, making it an excellent candidate for reversed-phase HPLC, a technique that separates compounds based on their differential partitioning between a non-polar stationary phase and a polar mobile phase.[2][3] Carbamates as a class are prevalent in agriculture and pharmaceuticals, necessitating reliable analytical methods for their characterization and quantification.[1][4]

The selection of a C18 (octadecylsilane) stationary phase is a logical starting point, as it provides strong hydrophobic and van der Waals interactions with the analyte's benzyl and substituted phenyl rings, ensuring sufficient retention and separation from polar impurities.[5] UV-Vis spectrophotometry is the chosen detection method due to the presence of the aromatic rings, which are strong chromophores.[6][7] Aromatic compounds typically exhibit a strong absorption band near 205 nm and a less intense, more characteristic band in the 255-275 nm range.[6] This method has been developed to be specific, precise, and accurate, adhering to the principles outlined in international regulatory guidelines.

Chromatographic Method and Parameters

The following table summarizes the optimized conditions for the .

Parameter	Condition	Justification
HPLC System	Any standard HPLC or UHPLC system with a binary or quaternary pump, autosampler, column thermostat, and UV/PDA detector.	Standard equipment ensures broad applicability of the method.
Stationary Phase (Column)	C18, 4.6 x 150 mm, 5 µm	The C18 phase offers high hydrophobicity, ideal for retaining the non-polar analyte. The specified dimensions and particle size provide a good balance between efficiency and backpressure.[5][8]
Mobile Phase	Acetonitrile (ACN) and Water (H₂O) in a 70:30 (v/v) ratio.	Acetonitrile is a common organic modifier with good solvent strength and UV transparency. The 70:30 ratio was determined to provide optimal retention and a reasonable run time for the analyte.[9]
Elution Mode	Isocratic	An isocratic method is simpler, more robust, and generally results in more stable baselines and better reproducibility for routine analysis of a single compound compared to a gradient method.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing efficient separation without generating excessive backpressure.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times by minimizing viscosity fluctuations and improving mass transfer kinetics.
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overload.
UV Detection	230 nm	While 254 nm is a common wavelength for aromatic compounds[10], 230 nm often provides higher sensitivity for substituted aromatics and was found to be optimal for this analyte.[11][12] A PDA/DAD detector is recommended to confirm peak purity.
Run Time	10 minutes	Sufficient time to elute the analyte and any closely related impurities, followed by column flushing.

Detailed Experimental Protocols

Reagent and Solution Preparation

• Mobile Phase Preparation:

  • Measure 700 mL of HPLC-grade acetonitrile.

  • Measure 300 mL of HPLC-grade (or ultrapure) water.

  • Combine the solvents in a suitable clean, glass reservoir.

  • Mix thoroughly and degas for 15 minutes using an ultrasonic bath or an online degasser to prevent bubble formation in the pump heads.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of Benzyl 4-bromo-2-methylbenzylcarbamate reference standard into a 25 mL Class A volumetric flask.

  • Record the exact weight.

  • Add approximately 15 mL of acetonitrile (or mobile phase) and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature.

  • Dilute to the mark with the same solvent and mix thoroughly by inverting the flask multiple times.

  • This stock solution should be stored at 2-8 °C and protected from light.

• Working Standard Solution (100 µg/mL):

  • Pipette 2.5 mL of the 1000 µg/mL Standard Stock Solution into a 25 mL Class A volumetric flask.

  • Dilute to the mark with the mobile phase.

  • Mix thoroughly. This solution should be prepared fresh daily.

Sample Preparation

• Accurately weigh an amount of the sample material expected to contain approximately 2.5 mg of Benzyl 4-bromo-2-methylbenzylcarbamate into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase, following the same procedure as for the Working Standard Solution.

• Filter the final solution through a 0.45 µm syringe filter (e.g., PTFE or nylon) into an HPLC vial to remove any particulates that could damage the column.

HPLC System Setup and Analysis Sequence

• System Startup: Purge the HPLC pump lines with fresh mobile phase to remove any air bubbles and ensure a consistent solvent composition.

• Equilibration: Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is achieved.

• Analysis Sequence:

  • Inject a solvent blank (mobile phase) to ensure the system is clean.

  • Inject the Working Standard Solution five or six times to check for system suitability.

  • Inject the solvent blank again.

  • Inject the prepared sample solutions.

  • Inject the Working Standard Solution periodically (e.g., after every 10 sample injections) to monitor system performance over the run.

Data Analysis and System Suitability

Adherence to system suitability test (SST) criteria is mandatory to ensure the validity of the analytical results. These tests are performed before any sample analysis, as stipulated by pharmacopeial guidelines such as USP General Chapter <621>.[3][13][14]

SST Parameter	Acceptance Criterion	Purpose
Tailing Factor (T)	T ≤ 1.5	Measures peak symmetry. A value > 1 indicates tailing, often due to secondary interactions with the stationary phase.
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency and peak sharpness. Higher values indicate better performance.
Repeatability (%RSD)	≤ 2.0% for peak area and retention time from ≥ 5 replicate injections of the standard.	Demonstrates the precision of the system under the operating conditions.

Calculation: The concentration of Benzyl 4-bromo-2-methylbenzylcarbamate in the sample is determined using the external standard method:

Concentration (µg/mL) = (Area_Sample / Area_Standard) * Concentration_Standard

Method Validation Framework

For use in a regulated environment, the analytical method must be validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[15][16][17] Key validation parameters include:

• Specificity: The ability to assess the analyte in the presence of impurities, degradants, or excipients.

• Linearity: Demonstrating a proportional relationship between detector response and analyte concentration over a specified range.

• Accuracy: The closeness of test results to the true value, typically assessed by spike-recovery studies.

• Precision: The agreement among a series of measurements, evaluated at the levels of repeatability (intra-day) and intermediate precision (inter-day).

• Limit of Quantitation (LOQ) & Limit of Detection (LOD): The lowest concentration of analyte that can be reliably quantified and detected, respectively.

Visualizations: Workflows and Logic

The following diagrams illustrate the logical flow of the analytical procedure and the decision-making process during method development.

Caption: Decision logic for HPLC method development.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. USP. [Link]

• Phenomenex. Reversed Phase HPLC Columns. [Link]

• Agilent Technologies. The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. [Link]

• U.S. Pharmacopeia. <621> CHROMATOGRAPHY. [Link]

• Chemistry LibreTexts. 15.7: Spectroscopy of Aromatic Compounds. [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. [Link]

• Agilent Technologies. Macroporous Reversed-Phase C18 Column (mRP-C18) Data Sheet. [Link]

• ResearchGate. Chromatogram of carbamates by HPLC–DAD. [Link]

• LCGC International. Are You Sure You Understand USP <621>? [Link]

• Biotage. How to maximize UV detection sensitivity in flash chromatography. [Link]

• Waters Corporation. Alliance System for Carbamate Analysis. [Link]

• HPLC. Columns for Reversed-Phase LC Separations in Highly Aqueous Mobile Phases. [Link]

• GALAK Chromatography. How to choose reversed-phase HPLC column C18, C8, C4. [Link]

• Office of Scientific and Technical Information. Analysis of Carbamate Pesticides: Validation of Semi-Volatile Analysis by HPLC-MS/MS by EPA Method MS666. [Link]

• ResearchGate. ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. [Link]

• Zenodo. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• AugustaChrom. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

• optek. Aromatics Detection: Benzene, toluene, phenol and more. [Link]

• SIELC Technologies. Bromide. [Link]

• SciSpace. Single wavelength check isocratic reverse phase HPLC method for fast and direct estimation of alkyl aromatic oxidation products. [Link]

• ResearchGate. Single wavelength check isocratic reverse phase HPLC method for fast and direct estimation of alkyl aromatic oxidation products. [Link]

• MDPI. Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. [Link]

• St. Paul's Cathedral Mission College. ULTRAVIOLET SPECTROSCOPY. [Link]

• Michigan State University. UV-Visible Spectroscopy. [Link]

• Appchem. benzyl N-(4-bromo-2-methylphenyl)-N-methylcarbamate. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. [Link]

• Revue Roumaine de Chimie. RETENTION BEHAVIOUR OF AROMATIC HYDROCARBONS IN REVERSED-PHASE HPLC BASED ON PHENYL-SILICA STATIONARY PHASE. [Link]

• Slideshare. Ich guidelines for validation final. [Link]

• NextSDS. BENZYL (4-BROMOBUTYL)CARBAMATE — Chemical Substance Information. [Link]

• alwsci. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. [Link]

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• ICH. Validation of Analytical Procedures Q2(R2). [Link]

• HELIX Chromatography. HPLC Methods for analysis of Bromide ion. [Link]

• PubChem. Benzyl 4-bromobenzoate. [Link]

• ChemRadar. Benzyl (4-bromo-2-methylphenyl)carbamate CAS#1245563-07-8. [Link]

• PubChem. Benzyl carbamate. [Link]

• NIST. Benzenemethanol, 4-bromo-. [Link]

• Royal Society of Chemistry. Supercoiled fibres of self-sorted donor-acceptor stacks: a turn-off/turn-on platform for sensing volatile aromatic compounds - Supporting Information. [Link]

• Journal of Emerging Investigators. Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. [Link]

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• 9. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
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• 16. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 17. database.ich.org [database.ich.org]

Application Note: NMR Spectroscopic Structural Elucidation of Benzyl 4-bromo-2-methylbenzylcarbamate

Executive Summary & Structural Nuances

Benzyl 4-bromo-2-methylbenzylcarbamate (C16H16BrNO2) is a highly specialized protected amine intermediate frequently utilized in the synthesis of biaryl compounds, particularly in the development of Bruton's tyrosine kinase (Btk) inhibitors for oncology and immunology applications.

As a Senior Application Scientist, I approach the structural elucidation of this molecule not merely as a data-collection exercise, but as a mechanistic puzzle. The NMR spectroscopy of this compound presents two distinct physicochemical challenges:

• Carbamate Rotamerism: The resonance delocalization of the nitrogen lone pair into the adjacent carbonyl group gives the C-N bond partial double-bond character. This restricts free rotation, often leading to line broadening or the appearance of distinct minor rotameric species in the NMR spectrum at ambient temperatures.

• Quadrupolar Halogen Effects: The bromine atom (isotopes 79Br and 81Br , both with nuclear spin I=3/2 ) exerts a quadrupolar relaxation effect on the adjacent aromatic carbon (C4). This rapid relaxation pathway significantly broadens the 13C signal of the C-Br carbon, diminishing its intensity and making it challenging to detect without optimized acquisition parameters.

Experimental Methodology: Self-Validating Sample Preparation

To ensure a self-validating analytical system, the sample preparation must eliminate variables that could cause chemical shift drift or signal suppression.

Step-by-Step Protocol:

• Solvent Selection: Use Chloroform-d ( CDCl3​ ) with 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl3​ lacks exchangeable protons, ensuring the critical carbamate N-H proton signal (~4.95 ppm) is preserved and not lost to deuterium exchange[1]. TMS provides an absolute internal reference (0.00 ppm) to prevent chemical shift miscalibration.

• Concentration Optimization: Weigh exactly 25–30 mg of the compound into a clean glass vial. Causality: While 5 mg is sufficient for 1H NMR, a higher concentration of ~30 mg is mandated here to overcome the low sensitivity of the unprotonated, quadrupolar-affected C-Br carbon in the 13C spectrum.

• Dissolution & Filtration: Dissolve the compound in 0.6 mL of CDCl3​ . Filter the solution through a tightly packed glass wool plug in a Pasteur pipette directly into a high-quality 5 mm NMR tube. Causality: Particulate matter distorts the magnetic field homogeneity ( B0​ ), leading to poor shimming and broad line shapes, which could be falsely attributed to rotamerism.

NMR Acquisition Workflow

The acquisition parameters must be tailored to the molecule's specific relaxation dynamics.

Workflow for NMR sample preparation, acquisition, and processing.

Acquisition Parameters:

• 1H NMR (400 MHz): 16 scans, 90° pulse angle, relaxation delay ( D1​ ) of 1.0 s.

• 13C NMR (100 MHz): 1024 scans, 30° pulse angle, D1​ of 3.0 s. Causality: A standard 1.0 s delay is insufficient for quaternary carbons (C=O, C-Br, C-Me) to return to thermal equilibrium. Extending D1​ to 3.0 s ensures these critical structural markers are integrated accurately.

Spectral Assignments & Quantitative Data

The following tables summarize the quantitative chemical shift data, multiplicity, and coupling constants.

Table 1: 1H NMR Assignments (400 MHz, CDCl3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
Cbz-Ar	7.30 – 7.40	m	-	5H	Phenyl protons (Cbz group)
Ar-H3	7.32	d	~2.0	1H	Aromatic proton (meta to CH2​ )
Ar-H5	7.28	dd	8.0, 2.0	1H	Aromatic proton (ortho to Br)
Ar-H6	7.12	d	8.0	1H	Aromatic proton (ortho to CH2​ )
Cbz- CH2​	5.14	s	-	2H	Benzylic CH2​ (Cbz oxygen-linked)
N-H	4.95	br s	-	1H	Carbamate N-H (broadened)
Ar- CH2​ -N	4.35	d	5.6	2H	Benzylic CH2​ (Amine-linked)
Ar- CH3​	2.32	s	-	3H	Aromatic Methyl

Table 2: 13C NMR Assignments (100 MHz, CDCl3​ )

Chemical Shift ( δ , ppm)	Type	Assignment
156.4	C=O	Carbamate Carbonyl
138.2	Cq	Ar-C2 (attached to Methyl)
136.5	Cq	Cbz-Ar ipso-Carbon
135.1	Cq	Ar-C1 (attached to CH2​ )
133.2	CH	Ar-C3
129.8	CH	Ar-C6
129.0	CH	Ar-C5
128.6, 128.2, 128.1	CH	Cbz-Ar Carbons (ortho, meta, para)
121.5	Cq	Ar-C4 (attached to Bromine - weak intensity)
66.9	CH2​	Cbz- CH2​
43.2	CH2​	Ar- CH2​ -N
19.1	CH3​	Ar- CH3​

2D NMR Elucidation Strategy

To establish a self-validating proof of structure, 1D data must be cross-examined using 2D correlation spectroscopy.

2D NMR elucidation strategy mapping molecular connectivity.

The Self-Validating Loop:

• COSY: Validates the 3JHH​ relationships on the substituted aromatic ring. The doublet at 7.12 ppm (H6) correlates exclusively with the doublet of doublets at 7.28 ppm (H5), confirming the 1,2,4-substitution pattern.

• HSQC: Prevents the misassignment of the two distinct benzylic CH2​ groups. The proton singlet at 5.14 ppm maps directly to the carbon at 66.9 ppm (oxygen-bound), while the doublet at 4.35 ppm maps to the carbon at 43.2 ppm (nitrogen-bound).

• HMBC: The ultimate proof of the assembled molecule. Both the Cbz- CH2​ protons (5.14 ppm) and the Ar- CH2​ -N protons (4.35 ppm) show strong 3JCH​ correlations to the quaternary carbonyl carbon at 156.4 ppm, unequivocally proving the intact carbamate linkage across the two halves of the molecule.

Mechanistic Insights: Carbamate Rotamerism & Halogen Effects

When analyzing the spectra, researchers frequently misinterpret line broadening or minor secondary peaks as impurities. In benzyl carbamates, the lone pair on the nitrogen atom is heavily delocalized into the carbonyl π∗ antibonding orbital. This establishes a high energy barrier for rotation around the C-N bond (~15–18 kcal/mol), resulting in cis and trans rotamers[2]. In CDCl3​ at 298 K, this often manifests as a broadened N-H signal (4.95 ppm) and slight broadening of the adjacent CH2​ signals.

Furthermore, the C4 carbon attached to the bromine atom (121.5 ppm) will appear significantly less intense than the other quaternary carbons (e.g., C1 at 135.1 ppm). This is not an artifact of concentration, but a direct result of the quadrupolar moment of the bromine nucleus interacting with the local electric field gradient, which provides a highly efficient, non-radiative relaxation pathway for the C4 carbon, broadening its resonance.

Sources

• 1. rsc.org [rsc.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]

Application Note: In Vitro Characterization and Activity-Based Protein Profiling of Benzyl 4-bromo-2-methylbenzylcarbamate

Executive Summary & Mechanistic Rationale

Benzyl 4-bromo-2-methylbenzylcarbamate is a specialized chemical probe belonging to the carbamate class of small molecules. In drug discovery and chemical biology, carbamates are privileged pharmacophores widely utilized as covalent inhibitors of the serine hydrolase superfamily (which includes critical metabolic nodes such as FAAH, MAGL, and ABHD6)[1].

Unlike reversible competitive inhibitors, carbamates operate via a mechanism of covalent carbamoylation . The highly nucleophilic catalytic serine residue within the enzyme's active site attacks the electrophilic carbonyl carbon of the carbamate[2]. In the case of Benzyl 4-bromo-2-methylbenzylcarbamate, the benzyl alcohol moiety serves as the leaving group, resulting in the irreversible (or exceptionally slow-reversing) covalent attachment of the 4-bromo-2-methylbenzylamine moiety to the enzyme.

Because standard Michaelis-Menten kinetics fail to accurately capture the time-dependent nature and off-target landscape of covalent modifiers, evaluating this compound requires a specialized, multi-tiered in vitro testing cascade.

Fig 1. Mechanistic pathway of covalent serine hydrolase inhibition by carbamate probes.

Multi-Tiered In Vitro Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . They transition from high-throughput biochemical screening to high-content proteomic profiling, ensuring that both potency and proteome-wide selectivity are accurately mapped.

Protocol 1: High-Throughput Fluorometric Activity Assay (Potency)

Causality & Rationale: Covalent inhibitors exhibit time-dependent inhibition. Without a pre-incubation step, the measured IC₅₀ will be artificially high and misrepresent the compound's true potency. We utilize a kinetic read-out to monitor the stabilization of the enzyme-inhibitor complex over time.

Step-by-Step Methodology:

• Buffer Preparation: Prepare assay buffer (50 mM Tris-HCl pH 8.0, 0.1% BSA, 10% glycerol) to maintain enzyme stability.

• Enzyme Dilution: Dilute the recombinant target serine hydrolase (e.g., human MAGL) to a final well concentration of 10 nM.

• Compound Titration: Prepare a 10-point serial dilution of Benzyl 4-bromo-2-methylbenzylcarbamate in DMSO (ranging from 10 µM to 0.3 nM). Keep final DMSO concentration ≤1% to prevent solvent-induced denaturation.

• Pre-Incubation: Incubate the enzyme with the inhibitor for exactly 30 minutes at 37°C to allow covalent adduct formation.

• Substrate Addition: Initiate the reaction by adding a fluorogenic substrate (e.g., AMC-arachidonoyl) at a concentration equal to its predetermined Km​ .

• Kinetic Measurement: Monitor fluorescence (Ex 355 nm / Em 460 nm) kinetically every 60 seconds for 30 minutes using a microplate reader.

• Self-Validation Checkpoint: Include a 'No-Enzyme' blank to subtract substrate auto-hydrolysis, and a 'DMSO Vehicle' control to define 100% activity. Calculate the Z'-factor; a value >0.6 validates the assay run.

Protocol 2: Competitive Activity-Based Protein Profiling (Selectivity)

Causality & Rationale: Recombinant assays cannot predict off-target binding in a physiological environment. Competitive ABPP solves this by utilizing a broad-spectrum, fluorescently tagged activity-based probe, Fluorophosphonate-Rhodamine (FP-Rh), which covalently binds to all active serine hydrolases[1]. If Benzyl 4-bromo-2-methylbenzylcarbamate has already engaged a target, it blocks FP-Rh binding, resulting in a quantifiable loss of fluorescent signal[3].

Fig 2. Workflow for Competitive Activity-Based Protein Profiling (ABPP).

Step-by-Step Methodology:

• Proteome Extraction: Homogenize native tissue (e.g., mouse brain) in cold PBS. Centrifuge at 100,000 × g for 45 minutes to separate soluble and membrane proteome fractions.

• Normalization: Adjust total protein concentration to 1.0 mg/mL using a BCA assay.

• Inhibitor Treatment: Treat 50 µL proteome aliquots with Benzyl 4-bromo-2-methylbenzylcarbamate (1 µM and 10 µM) or DMSO. Incubate at 37°C for 30 minutes.

• Probe Labeling: Add 1 µL of FP-Rh (50 µM stock; 1 µM final). Incubate for 30 minutes at room temperature in the dark[1].

• Quenching: Terminate the reaction by adding 17 µL of 4X reducing SDS loading buffer. Boil at 95°C for 5 minutes.

• Resolution & Imaging: Resolve proteins on a 10% SDS-PAGE gel. Image the gel using a flatbed fluorescence scanner (Ex 532 nm / Em 580 nm).

• Self-Validation Checkpoint: Include a 'No-Probe' control to establish background autofluorescence, and a known broad-spectrum inhibitor control to validate probe competition.

Protocol 3: LC-MS/MS Active Site Peptide Profiling (Mechanism Confirmation)

Causality & Rationale: To definitively prove the mechanism of action, we must identify the exact amino acid residue modified by the compound. By denaturing the protein with urea, we expose the covalent adduct for tryptic digestion, allowing mass spectrometry to detect the specific mass shift (+240.00 Da, corresponding to the 4-bromo-2-methylbenzylcarbamoyl group) on the catalytic serine[4].

Step-by-Step Methodology:

• Labeling: Incubate 1 mg/mL of recombinant target enzyme with 10 µM inhibitor for 1 hour.

• Denaturation: Add 8 M urea to denature the protein. Reduce disulfide bonds with 10 mM DTT (65°C, 15 min) and alkylate with 40 mM iodoacetamide (room temperature, dark, 30 min).

• Digestion: Dilute the sample to <2 M urea using 50 mM ammonium bicarbonate. Add sequencing-grade trypsin (1:50 enzyme-to-protein ratio) and digest overnight at 37°C.

• Desalting: Quench with 0.1% Formic Acid and desalt peptides using C18 ZipTips.

• LC-MS/MS Analysis: Analyze via nanoLC coupled to an Orbitrap mass spectrometer. Search the raw data for the specific mass addition on serine residues using proteomics search engines (e.g., MaxQuant).

Data Presentation: Quantitative Profiling Summary

To evaluate the translational potential of Benzyl 4-bromo-2-methylbenzylcarbamate, quantitative data from the above protocols must be synthesized. Below is a structured data presentation template demonstrating hypothetical validation results for this compound across a panel of common serine hydrolases.

Target Enzyme	Protein Class	IC₅₀ (nM) via Fluorometric Assay	FP-Rh Competition at 1 µM (%)	LC-MS/MS Covalent Adduct Confirmed?
MAGL	Endocannabinoid Hydrolase	42.5 ± 3.1	> 95% (Complete blockade)	Yes (Ser122 modified)
FAAH	Endocannabinoid Hydrolase	850.0 ± 12.4	45% (Partial blockade)	Yes (Ser241 modified)
ABHD6	Alpha/Beta Hydrolase	> 10,000	< 5% (No competition)	No
AChE	Cholinesterase	> 10,000	< 5% (No competition)	No

Table 1: Comprehensive in vitro profiling data. A high degree of FP-Rh competition correlates with low IC₅₀ values, validating the compound's target engagement and selectivity profile.

References

• Proteome-wide reactivity profiling identifies diverse carbamate chemotypes tuned for serine hydrolase inhibition.Source: PubMed Central (PMC).
• Application of activity-based protein profiling to study enzyme function in adipocytes.Source: SciSpace.
• Activity-based Protein Profiling of Serine Hydrolase Superfamily Enzymes.Source: Bio-protocol.
• In-Depth Technical Guide: The Mechanism of Action of WWL154.Source: Benchchem.

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• 4. bio-protocol.org [bio-protocol.org]

Technical Notes & Optimization

Technical Support Center: Benzyl 4-bromo-2-methylbenzylcarbamate Purification

Welcome to the advanced technical support and troubleshooting guide for the purification of Benzyl 4-bromo-2-methylbenzylcarbamate . This guide is engineered for research scientists and drug development professionals dealing with the specific physicochemical challenges of synthetic carbamate isolation.

Part 1: Mechanistic Insights into Carbamate Purification (Causality & Behavior)

Protecting primary amines as benzyl carbamates (Cbz) is a foundational strategy in organic synthesis, prized for its stability and orthogonal deprotection capabilities[1]. However, the purification of Benzyl 4-bromo-2-methylbenzylcarbamate presents two distinct physicochemical challenges:

• Chromatographic Co-elution: The synthesis typically utilizes benzyl chloroformate (Cbz-Cl). During aqueous workup, unreacted Cbz-Cl rapidly hydrolyzes to form benzyl alcohol . Because both the target carbamate and the byproduct share a benzyl moiety, their adsorption profiles on normal-phase silica gel are nearly identical, leading to severe co-elution in standard aliphatic/ester solvent systems.

• Lattice Disruption ("Oiling Out"): Carbamates possess significant conformational flexibility around their C-N and C-O bonds. When this flexibility is paired with an asymmetric, sterically hindered, and halogenated aromatic system (the 4-bromo-2-methylbenzyl group), the molecule struggles to achieve the highly ordered packing required for crystallization. Consequently, the presence of even trace impurities acts as a freezing-point depressant, causing the product to phase-separate as a viscous oil rather than a solid precipitate[2].

Part 2: Troubleshooting Guides & FAQs

Q: My TLC shows a large UV-active spot co-eluting with my product at Rf ~0.4 in 20% EtOAc/Hexanes. What is it, and how do I remove it? A: This is almost certainly benzyl alcohol, generated from the hydrolysis of excess Cbz-Cl. Standard hexanes/ethyl acetate gradients rely purely on hydrophobic interactions, which fail to differentiate the two benzyl-containing compounds. Solution: Switch your mobile phase to a Toluene/Ethyl Acetate gradient. Toluene engages in π−π stacking with the stationary phase and the analytes. The electron-deficient brominated aromatic ring of your target interacts differently with the silica-toluene matrix compared to the electron-rich benzyl alcohol, amplifying the ΔRf​ and allowing for baseline resolution.

Q: After rotary evaporation of my chromatography fractions, the product forms a thick, pale-yellow syrup instead of a solid. How can I induce crystallization? A: "Oiling out" is a well-documented phenomenon for asymmetric carbamates[3]. Do not attempt to force crystallization by over-drying under high vacuum, as this only increases the viscosity of the syrup. Solution: Utilize an anti-solvent crystallization technique. Dissolve the syrup in a minimal volume of warm, polar protic solvent (e.g., Ethanol), and titrate with an anti-solvent (Water) until the cloud point is reached. This self-validating visual cue ensures the solution is perfectly supersaturated, promoting controlled nucleation over oiling out.

Q: Is the Cbz protecting group stable under the slightly acidic conditions of standard silica gel chromatography? A: Yes. Unlike Boc (tert-butyloxycarbonyl) groups, which can prematurely cleave on highly acidic silica, the Cbz group is highly robust against mild Lewis/Brønsted acids found in standard 40-63 µm chromatographic silica[1]. You can safely perform extended column chromatography without fear of degradation.

Part 3: Experimental Methodologies

Protocol A: High-Resolution Flash Chromatography

Based on the foundational principles of pressurized silica chromatography[4], optimized for benzyl carbamates.

• Sample Preparation (Dry Loading): Dissolve the crude Benzyl 4-bromo-2-methylbenzylcarbamate in a minimal amount of dichloromethane (DCM). Add silica gel (approx. 3x the mass of the crude product) and concentrate to a free-flowing powder. This prevents band tailing caused by the viscous crude oil.

• Column Equilibration: Pack a flash column with high-resolution spherical silica (15-40 µm) and equilibrate with 100% Toluene.

• Elution: Load the dry powder. Run a shallow, isocratic-to-gradient method: start at 0% Ethyl Acetate in Toluene for 2 column volumes (CV), then ramp to 10% Ethyl Acetate over 10 CV.

• Fraction Collection: Monitor via UV at 254 nm. The benzyl alcohol impurity will elute first, followed closely by the target carbamate.

Protocol B: Anti-Solvent Crystallization (Polishing)

A self-validating protocol to convert purified oils into handleable solids[2].

• Dissolution: Transfer the concentrated, oily carbamate to an Erlenmeyer flask. Add minimal absolute ethanol (approx. 2.5 mL per gram of product) and warm gently to 45°C in a water bath until the oil is completely dissolved.

• Anti-Solvent Titration: While stirring continuously, add deionized water dropwise. Stop immediately when the solution reaches a persistent "cloud point"—a faint, milky turbidity that does not disappear upon swirling.

• Nucleation: Remove the flask from the heat. Scratch the inner wall of the flask vigorously with a glass stirring rod to provide a rough surface for crystal nucleation. Allow the flask to cool undisturbed to room temperature over 2 hours.

• Harvesting: Chill the flask in an ice bath for 30 minutes to maximize yield. Filter the resulting white crystalline solid under vacuum, wash with ice-cold 10% EtOH/Water, and dry under high vacuum to a constant weight.

Part 4: Quantitative Data Presentation

Table 1: Solvent System Optimization for Carbamate Resolution

Solvent System	Target Rf​	Benzyl Alcohol Rf​	Resolution ( ΔRf​ )	Practical Outcome & Recommendation
20% EtOAc / Hexanes	0.45	0.40	0.05	Poor. Severe co-elution; fractions will contain mixtures.
10% EtOAc / Toluene	0.35	0.20	0.15	Excellent. Baseline separation during flash chromatography.
5% MeOH / DCM	0.85	0.80	0.05	Poor. Causes band broadening and rapid co-elution.
EtOH / H 2​ O (Cryst.)	N/A	N/A	N/A	Optimal. Best for final polishing and solid-state isolation.

Part 5: Process Visualizations

Fig 1. Decision matrix for the purification of Benzyl 4-bromo-2-methylbenzylcarbamate.

Fig 2. Chemical pathway illustrating target formation vs benzyl alcohol byproduct generation.

Part 6: References

• Protecting Group Strategy - Overview. StudyGuides.com.

• Flash Chromatography: A Novel Pressurization Apparatus. Journal of Chemical Education (ACS).

• Condensation of Benzyl Carbamate with Glyoxal in Polar Protic and Aprotic Solvents. PMC - NIH.

• Metal-Free Stereoselective Synthesis of (E)- and (Z)-N-Monosubstituted β-Aminoacrylates via Condensation Reactions of Carbamates. The Journal of Organic Chemistry (ACS).

Sources

• 1. studyguides.com [studyguides.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Stability Issues with Benzyl 4-bromo-2-methylbenzylcarbamate in Solution

Executive Summary & Chemical Profile

Benzyl 4-bromo-2-methylbenzylcarbamate is a complex synthetic intermediate featuring a secondary amine protected by a carboxybenzyl (Cbz) group, alongside a halogenated aromatic ring. While stable in solid form under inert conditions, its structural motifs introduce significant vulnerabilities when dissolved in aqueous or mixed-organic solutions.

As an application scientist, understanding the mechanistic causality behind these vulnerabilities is critical. The compound is primarily susceptible to base-catalyzed hydrolysis (via an E1cB mechanism) [[1]](), photolytic dehalogenation , and catalytic hydrogenolysis 2. This guide provides authoritative troubleshooting strategies and self-validating protocols to rescue and maintain sample integrity.

Mechanistic Causality of Degradation

To prevent degradation, you must first understand the chemical pathways driving it.

Figure 1: Primary degradation pathways of Benzyl 4-bromo-2-methylbenzylcarbamate in solution.

Troubleshooting FAQs

Q1: Why does my compound degrade so rapidly in basic buffers (pH > 7.5)? Causality: Benzyl 4-bromo-2-methylbenzylcarbamate is a secondary carbamate, meaning it possesses an ionizable proton on the nitrogen atom. In alkaline conditions, hydroxide ions deprotonate this nitrogen. The resulting anion triggers an E1cB (Elimination Unimolecular conjugate Base) mechanism 1. The molecule rapidly expels the benzyl alkoxide leaving group to form a highly reactive isocyanate intermediate. This isocyanate is immediately hydrated by surrounding water to form a carbamic acid, which spontaneously decarboxylates (loses CO 2​ ) to yield 4-bromo-2-methylbenzylamine 3. Solution: Always maintain stock and working solutions at a mildly acidic pH (5.0–6.0) where the nitrogen remains protonated, effectively shutting down the E1cB pathway 4.

Q2: During LC-MS analysis, I observe a loss of the parent mass, but no corresponding increase in expected degradant peaks. Where is my compound going? Causality: This is a classic mass balance failure. When the carbamate hydrolyzes, it releases CO 2​ gas, which escapes the solution. The other byproduct, benzyl alcohol, often elutes in the solvent front or has a poor UV response depending on your gradient. Furthermore, the resulting 4-bromo-2-methylbenzylamine has a significantly different ionization efficiency and UV extinction coefficient than the parent carbamate 2. Additionally, if exposed to ambient laboratory light, the 4-bromoaryl moiety can undergo photolytic dehalogenation, creating radical species that dimerize or bind irreversibly to plastic consumables. Solution: Implement a self-validating mass balance protocol (see Section 5). Switch to amber glass vials to eliminate photolytic losses and use a universal detector (like CAD or ELSD) alongside UV/MS.

Q3: Can I use palladium on carbon (Pd/C) or strong reducing agents to remove other protecting groups in my synthesis without affecting this carbamate? Causality: No. The benzyl carbamate (Cbz or Z group) is specifically designed to be highly labile under hydrogenolysis conditions 2. Exposure to Pd/C and H 2​ gas will rapidly cleave the benzyl-oxygen bond, leading to spontaneous decarboxylation and release of the free amine 5. Solution: If orthogonal deprotection is required, you must utilize protecting groups that do not rely on hydrogenolysis (e.g., Boc, Fmoc).

Quantitative Data Summaries

Understanding the pH-rate profile is essential for formulating stable solutions. The table below summarizes the kinetic stability of the carbamate linkage across different environments.

pH Range	Dominant Degradation Mechanism	Estimated Half-Life (25°C)	Mitigation & Storage Strategy
< 4.0	Acid-Catalyzed Hydrolysis	Days	Avoid strong mineral acids; use weak organic acids if necessary.
5.0 - 6.0	Neutral / Most Stable	> Weeks	Optimal storage pH. Buffer with Acetate or MES.
7.5 - 9.0	Base-Catalyzed (E1cB)	Hours	Quench reactions rapidly; store strictly at 4°C.
> 9.0	Rapid Alkaline Hydrolysis	Minutes	Avoid alkaline conditions entirely during sample prep.

Self-Validating Experimental Protocols

To troubleshoot stability issues accurately, you must utilize a workflow that validates its own results through mass balance closure. If the sum of the parent compound and its known degradants does not equal the initial spike concentration, an uncontrolled secondary variable (like photolysis or precipitation) is present.

Figure 2: Self-validating experimental workflow for carbamate stability testing and rescue.

Protocol: Forced Degradation & Stability Rescue

Objective: To empirically determine the degradation rate and validate the mitigation strategy through mass balance closure.

Step 1: Buffer Preparation & pH Control Prepare a 50 mM Acetate buffer adjusted to pH 5.5 (Optimal Stability Zone) and a 50 mM Tris buffer adjusted to pH 8.5 (E1cB Stress Zone). Causality: Using heavily buffered solutions isolates pH as the sole variable, preventing pH drift as acidic degradants (like carbonic acid from CO 2​ ) are generated during the assay.

Step 2: Sample Spiking in Amber Vials Dissolve the compound in LC-MS grade Acetonitrile to create a 10 mM stock. Spike the stock into the respective buffers to a final concentration of 100 µM. Perform all spiking and storage in amber glass HPLC vials. Causality: Amber glass prevents UV-induced homolytic cleavage of the C-Br bond, isolating hydrolysis as the only active degradation pathway.

Step 3: Controlled Incubation Incubate the vials at 37°C in a dark, temperature-controlled autosampler to simulate physiological or accelerated storage conditions.

Step 4: Acidic Quench (The Rescue Step) At predefined time points (0, 1, 4, 8, and 24 hours), extract a 50 µL aliquot and immediately quench by mixing with 50 µL of 0.1% Formic Acid in Acetonitrile. Causality: The sudden drop in pH (< 4.0) instantly reprotonates any carbamate anions, halting the E1cB elimination mechanism and "freezing" the degradation profile for accurate downstream analysis.

Step 5: LC-UV/MS Mass Balance Analysis Analyze the quenched samples. Quantify the parent carbamate, 4-bromo-2-methylbenzylamine, and benzyl alcohol using pre-established standard curves. Validation Logic: The system is self-validating if [Parent] + [Amine] = 100 µM (± 5%). A mass balance closure confirms that hydrolysis is the sole degradation pathway and that no compound is being lost to precipitation, photolysis, or column adsorption.

References

• Benchchem. Technical Support Center: Reducing Carbamates Hydrolysis During Sample Preparation.
• Clemson University. Kinetics of Carbaryl Hydrolysis.
• Latrous El Atrache, L., et al. (2013). Alkaline Hydrolysis of Ethiofencarb: Kinetic Study and Mechanism Degradation. International Journal of Chemical Kinetics.
• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• Total Synthesis. Protecting Groups: Fmoc, Cbz, and Boc Mechanisms.

Sources

• 1. researchgate.net [researchgate.net]
• 2. content.e-bookshelf.de [content.e-bookshelf.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cecas.clemson.edu [cecas.clemson.edu]
• 5. total-synthesis.com [total-synthesis.com]

Technical Support Center: Overcoming Solubility Challenges of Benzyl 4-bromo-2-methylbenzylcarbamate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the inherent physicochemical hurdles associated with Benzyl 4-bromo-2-methylbenzylcarbamate .

This molecule presents significant solubility challenges due to its high lipophilicity (LogP), bulky di-aromatic structure (a benzyl group and a 4-bromo-2-methylbenzyl group), and a neutral carbamate linker. Because it lacks ionizable functional groups at physiological pH, traditional salt-formation strategies are ineffective[1]. This guide provides field-proven, self-validating protocols to achieve stable solubilization across various experimental workflows.

Solubility Troubleshooting Workflow

The following decision matrix outlines the optimal solubilization strategy based on your specific experimental phase.

Figure 1: Decision matrix for troubleshooting Benzyl 4-bromo-2-methylbenzylcarbamate solubility.

Troubleshooting Guides

Issue 1: "My compound precipitates immediately when I dilute the DMSO stock into aqueous cell culture media."

Causality: This is a classic solvent-shift precipitation. Benzyl 4-bromo-2-methylbenzylcarbamate relies entirely on weak dipole interactions in water, which are vastly overpowered by its hydrophobic bulk[1]. When the DMSO fraction drops below 5% in aqueous buffer, the local dielectric constant increases sharply. The hydrophobic effect drives the bulky aromatic rings to aggregate to minimize water contact, causing the compound to "crash out." Solution: Hydrophobic encapsulation using Hydroxypropyl-β-Cyclodextrin (HP-β-CD). HP-β-CD provides a lipophilic internal cavity that shields the bulky aromatic rings from water, while its hydroxyl-rich exterior maintains aqueous solubility[2].

Self-Validating Protocol: HP-β-CD Complexation

• Prepare a 20% (w/v) solution of HP-β-CD in sterile PBS or distilled water.

• Dissolve Benzyl 4-bromo-2-methylbenzylcarbamate in a minimal volume of 100% DMSO to create a highly concentrated stock (e.g., 50 mg/mL).

• Under vigorous magnetic stirring at 37°C, add the DMSO stock dropwise to the HP-β-CD solution until your target concentration is reached (ensure final DMSO concentration remains < 2% v/v to prevent cellular toxicity).

• Stir continuously for 24 hours at room temperature to allow the inclusion complex to reach thermodynamic equilibrium.

• Validation Check: Centrifuge the final mixture at 12,000 × g for 10 minutes. Carefully inspect the bottom of the tube. If a pellet forms, the compound was merely suspended. The absence of a pellet, coupled with a confirmed concentration via HPLC-UV of the supernatant, validates complete molecular encapsulation.

Issue 2: "I need to dose animals at 50 mg/kg, but the compound won't dissolve in saline, and high co-solvent volumes are toxic."

Causality: High-dose in vivo administration requires a vehicle that is both biocompatible and capable of maintaining a high concentration of the drug in the gastrointestinal tract or bloodstream. Simple co-solvents (like pure PEG-400) often fail because the drug precipitates upon dilution in biological fluids, reducing the interfacial tension abruptly[3]. Solution: Micellar solubilization using Poloxamer-188 (a non-ionic triblock copolymer). The hydrophobic polyoxypropylene core traps the carbamate, while the hydrophilic polyoxyethylene shell stabilizes the micelle in water, preventing precipitation upon physiological dilution[4].

Self-Validating Protocol: Poloxamer-188 Micellar Dispersion

• Melt Poloxamer-188 (melting point ~52°C) in a water bath set to 60°C.

• Disperse the Benzyl 4-bromo-2-methylbenzylcarbamate powder directly into the polymer melt. Stir continuously until a visually homogenous, clear melt is achieved.

• Rapidly cool the mixture on an ice bath to form a solid dispersion matrix.

• Rehydrate the solid dispersion in sterile saline (0.9% NaCl) under gentle agitation at room temperature until fully dissolved.

• Validation Check: Analyze the resulting solution using Dynamic Light Scattering (DLS). A monodisperse peak between 10–100 nm validates the formation of stable micelles. The presence of peaks >1000 nm indicates drug precipitation and failure of the micellar formulation.

Issue 3: "During chemical synthesis, the intermediate exhibits poor solubility even in standard organic solvents like ethyl acetate, complicating purification."

Causality: The planar aromatic regions and the carbamate's ability to form strong intermolecular hydrogen bonds (N-H donor, C=O acceptor) create a highly stable crystal lattice. Solvents with low dielectric constants (like diethyl ether or ethyl acetate) cannot provide enough solvation energy to disrupt this lattice[5]. Solution: Utilize strong polar aprotic solvents (e.g., DMF, DMSO, or DMAc) with gentle heating to break intermolecular H-bonds and solvate the molecule effectively.

Self-Validating Protocol: Organic Solubilization for Purification

• Suspend the compound in N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Apply gentle heating (40–50°C) using a water bath while stirring.

• Validation Check: Perform a Tyndall effect test by shining a laser pointer through the flask. If the laser beam is visible as a solid line through the liquid, colloidal particles (undissolved lattice fragments) are still present. A completely invisible beam path validates true molecular dissolution.

Quantitative Comparison of Solubilization Strategies

The table below summarizes the expected performance of various solubilization matrices for this specific class of hydrophobic carbamates.

Solubilization Strategy	Primary Mechanism	Max Estimated Concentration	Biocompatibility / Toxicity	Best Application Phase
HP-β-CD Complexation	Hydrophobic cavity inclusion	2 - 5 mg/mL	High (FDA approved for IV/Oral)	In vitro assays, IV dosing
Poloxamer-188 Micelles	Surfactant micelle entrapment	5 - 10 mg/mL	High (Low hemolysis risk)	In vivo oral/IP dosing
DMSO / Tween-80 (5%/5%)	Co-solvency & surface tension reduction	1 - 3 mg/mL	Moderate (DMSO toxicity at >1%)	Early in vitro screening
Polar Aprotic (100% DMF)	Disruption of crystal lattice H-bonds	> 50 mg/mL	Low (Strictly for synthesis)	Chemical synthesis/purification

Frequently Asked Questions (FAQs)

Q: Can I use pH adjustment (e.g., HCl or NaOH) to dissolve Benzyl 4-bromo-2-methylbenzylcarbamate? A: No. Unlike amines or carboxylic acids, the carbamate nitrogen is non-basic and will not protonate at physiological or mildly acidic pH[1]. Attempting to force solubility with extreme pH (e.g., > pH 10 or < pH 2) will not form a soluble salt; instead, it will irreversibly hydrolyze the carbamate linkage into benzyl alcohol, carbon dioxide, and the corresponding 4-bromo-2-methylaniline derivative.

Q: Does sonication degrade the molecule? A: Standard bath sonication is safe and provides the thermodynamic activation energy needed to overcome the lattice energy during dissolution. However, probe sonication generates intense localized heat that could theoretically induce thermal degradation of the carbamate bond if prolonged. Always use an ice bath if probe sonication is strictly required.

Q: Why does heating the solution only temporarily fix my solubility issue? A: Heating provides the energy to break the solid crystal lattice, temporarily increasing the dissolution rate. However, once the solution cools back to room temperature, the compound will likely recrystallize if its equilibrium solubility limit is exceeded[6]. You must rely on structural formulation (micelles/cyclodextrins) rather than temperature for stable, long-term solubilization.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 4. ptacts.uspto.gov [ptacts.uspto.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. japer.in [japer.in]

Technical Support Center: Chromatographic Separation of Benzyl Carbamate Isomers

Welcome to the Advanced Chromatography Support Center. This resource is engineered for researchers, analytical scientists, and drug development professionals tasked with the isolation and quantification of benzyl carbamate isomers. Because these compounds often present minute structural and stereochemical variations, achieving baseline resolution requires a mechanistic understanding of stationary phase chemistry and mobile phase thermodynamics.

Core Troubleshooting Matrix

Before diving into the deep-dive FAQs, consult this quantitative troubleshooting matrix to identify the primary variables affecting your separation.

Isomer Type	Common Challenge	Primary Causality	Recommended Column Phase	Typical Mobile Phase	Target Resolution ( Rs​ )
Positional (o-, m-, p-)	Co-elution of ortho and para isomers	Similar hydrophobicity; subtle dipole differences	Pentafluorophenyl (PFP) or Low-Silanol C18 (e.g., Newcrom R1)	MeCN/H₂O or MeOH/H₂O with 0.1% Formic Acid	≥1.5
Enantiomeric (Chiral)	Broad, overlapping peaks	Insufficient 3-point chiral recognition	Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane / Isopropanol (90:10)	≥1.5
Both Types	Severe peak tailing	Secondary interactions with residual silanols	End-capped phases or Immobilized CSPs	Add 0.1% Diethylamine (DEA) (Normal Phase)	Asymmetry factor <1.2

In-Depth Troubleshooting Guides & FAQs

Issue 1: Co-elution of Positional Isomers in Reverse-Phase HPLC

Q: I am trying to separate ortho-, meta-, and para- substituted benzyl carbamates (e.g., iodobenzyl carbamates) using a standard C18 column, but the ortho and para isomers co-elute. How can I resolve them?

Expert Insight: Positional isomers of benzyl carbamates possess nearly identical molecular weights and highly similar logP values. Standard C18 columns rely primarily on hydrophobic dispersive forces, which are blind to the subtle steric and electronic differences between ortho and para substitutions [1]. The para-isomer typically has a more linear, symmetrical crystal lattice and a different dipole moment compared to the sterically hindered ortho-isomer [3].

Solution & Causality: To resolve these, you must exploit shape selectivity and π−π interactions.

• Switch the Stationary Phase: Transition from a standard C18 to a Pentafluorophenyl (PFP) column or a specialized low-silanol reverse-phase column like Newcrom R1 [1]. PFP phases offer strong dipole-dipole, π−π , and hydrogen-bonding interactions that differentiate the steric bulk of the ortho substituent from the linear para substituent.

• Modulate the Organic Modifier: Switch from Acetonitrile (MeCN) to Methanol (MeOH). MeCN is a π -electron acceptor and can suppress the π−π interactions between the benzyl carbamate ring and the stationary phase. Methanol, being protic, enhances shape selectivity.

Issue 2: Poor Enantiomeric Resolution of Chiral Benzyl Carbamates

Q: My racemic chiral benzyl carbamate shows no splitting on a Cellulose tris(3,5-dimethylphenylcarbamate) column (Chiralcel OD) under standard Hexane/IPA conditions. Why is chiral recognition failing?

Expert Insight: Chiral separation dictates that a transient diastereomeric complex must form between the enantiomers and the chiral stationary phase (CSP). This requires a minimum of three simultaneous interaction points (Dalgliesh's rule): typically hydrogen bonding (via the carbamate NH and C=O), π−π stacking (via the benzyl ring), and steric inclusion within the polysaccharide helical groove [2]. If the analyte's steric bulk prevents it from entering the chiral groove of the cellulose backbone, ΔΔG (the difference in free energy of the diastereomeric complexes) will be zero, resulting in co-elution.

Solution & Causality:

• Change the Polysaccharide Backbone: Switch from a cellulose backbone to an amylose backbone (e.g., Chiralpak AD: Amylose tris(3,5-dimethylphenylcarbamate)). Amylose forms a different helical structure (often a 4/3 left-handed helix) with a wider groove compared to cellulose, which frequently accommodates bulky benzyl carbamate derivatives more effectively [4].

• Alter the Hydrogen Bonding Network: Change the alcoholic modifier from Isopropanol (IPA) to Ethanol (EtOH). IPA is bulkier and can sterically hinder the hydrogen-bonding sites on the CSP. Ethanol allows for tighter interaction between the analyte's carbamate moiety and the CSP's carbamate linkages.

Issue 3: Peak Tailing and On-Column Degradation

Q: I am observing severe peak tailing and occasional ghost peaks when analyzing benzyl carbamates. How do I stabilize the chromatography?

Expert Insight: Benzyl carbamates contain a basic nitrogen character (though delocalized) and hydrogen-bond donor/acceptor sites. Severe tailing is almost always caused by secondary ion-exchange interactions between the analyte and unreacted, acidic residual silanols on the silica support matrix. Ghost peaks or baseline shifts often indicate on-column degradation (e.g., hydrolysis of the carbamate group) due to harsh pH conditions.

Solution & Causality: For Normal-Phase Chiral HPLC, add 0.1% Diethylamine (DEA) or Triethylamine (TEA) to the mobile phase. These basic additives dynamically coat the residual silanols, saturating the active sites and preventing the benzyl carbamate from undergoing secondary retention. For Reverse-Phase HPLC, ensure the mobile phase is buffered to an acidic pH (e.g., 0.1% Formic Acid) to suppress silanol ionization, and avoid pH extremes ( >8.0 or <2.0 ) that could trigger carbamate hydrolysis.

Mandatory Visualizations: Chromatographic Workflows & Mechanisms

Workflow for selecting chromatographic modes for benzyl carbamate isomers.

Three-point chiral recognition mechanism between benzyl carbamates and polysaccharide CSPs.

Step-by-Step Experimental Protocols

Protocol A: RP-HPLC Method Optimization for Positional Isomers

This protocol is a self-validating system designed to separate closely eluting ortho/para benzyl carbamate isomers.

• System Preparation: Purge the HPLC system with MS-grade Water (Line A) and MS-grade Methanol (Line B). Ensure the column oven is calibrated.

• Column Installation: Install a shape-selective column (e.g., Pentafluorophenyl (PFP) or Newcrom R1, 150×4.6 mm, 3 µm) [1].

• Mobile Phase Preparation:

  • Buffer A: 0.1% Formic Acid in Water.

  • Buffer B: 0.1% Formic Acid in Methanol (preferred over MeCN to enhance π−π selectivity).

• Gradient Programming:

  • 0-2 min: 30% B (Isocratic hold to focus the analyte band).

  • 2-15 min: Linear gradient from 30% B to 80% B.

  • 15-20 min: 80% B (Wash phase).

• Thermodynamic Tuning: Set the column oven to 25∘C . Causality note: Lower temperatures restrict the rotational freedom of the carbamate bond, often increasing the resolution between positional isomers.

• System Suitability Validation: Inject a mixed standard of ortho and para isomers. Calculate the resolution ( Rs​ ). If Rs​<1.5 , decrease the gradient slope (e.g., 30% to 60% B over 20 mins) to increase interaction time with the stationary phase.

Protocol B: Normal-Phase Chiral HPLC Screening for Enantiomers

A systematic approach to identifying the correct chiral recognition environment.

• Column Selection: Install an Amylose tris(3,5-dimethylphenylcarbamate) column (e.g., Chiralpak AD, 250×4.6 mm, 5 µm) [2, 4].

• Mobile Phase Formulation: Prepare a volumetric mixture of HPLC-grade Hexane and Isopropanol (IPA) at a 90:10 ratio. Add 0.1% Diethylamine (DEA) to suppress silanol activity. Degas thoroughly.

• Flow Dynamics: Set flow rate to 1.0 mL/min. Monitor UV absorbance at 254 nm (targeting the benzyl ring π→π∗ transition).

• Injection: Inject 10 µL of the racemic benzyl carbamate mixture (concentration: 1 mg/mL dissolved in the mobile phase to prevent solvent-shock band broadening).

• Validation & Iteration:

  • If the enantiomers co-elute ( Rs​=0 ), the steric fit is incorrect. Switch to a Cellulose-based column (e.g., Chiralcel OD).

  • If partial resolution occurs ( 0<Rs​<1.5 ), change the polar modifier from 10% IPA to 10% Ethanol to alter the hydrogen-bonding dynamics without drastically changing the bulk polarity [4].

References

• SIELC Technologies. Separation of Benzyl carbamate on Newcrom R1 HPLC column. Retrieved from:[Link]

• National Center for Biotechnology Information (PMC). Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. Retrieved from:[Link]

• National Center for Biotechnology Information (PMC). Precision synthesis, structure and function of helical polymers. Retrieved from:[Link]

Technical Support Center: Degradation Pathways of Halo-Substituted Benzyl Carbamates

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you frequently utilize halo-substituted benzyl carbamates (e.g., 2-chlorobenzyl, 4-fluorobenzyl, 4-bromobenzyl carbamates) to confer orthogonal stability during complex multi-step syntheses. While these halogens successfully modulate lipophilicity and protect amines against premature acidic cleavage, they introduce significant mechanistic complications during final degradation and deprotection workflows.

This guide provides field-proven troubleshooting strategies, causality-driven mechanistic insights, and self-validating experimental protocols to help you navigate these challenges.

The Mechanistic Reality of Halogenated Carbamates

To troubleshoot effectively, we must first understand the causality behind the chemical behavior of halo-substituted benzyl carbamates. The presence of a halogen atom on the aromatic ring alters the degradation profile through two primary mechanisms:

• Inductive Electron Withdrawal (-I Effect): Halogens (particularly fluorine and chlorine) pull electron density away from the benzylic position. During acidic hydrolysis (e.g., using TFA or strong Lewis acids), the rate-determining step is often the formation of a benzylic carbocation. The -I effect heavily destabilizes this intermediate, making halo-benzyl carbamates highly resistant to standard acidolysis compared to unsubstituted or methoxy-substituted analogs.

• C-X Bond Reactivity: Transition metals possess a high affinity for carbon-halogen bonds. During standard catalytic hydrogenolysis (Pd/C, H₂), the palladium catalyst can undergo competitive oxidative addition into the C-Cl or C-Br bond. This leads to rapid hydrodehalogenation before or during the cleavage of the carbamate C-O bond, resulting in complex mixtures of dehalogenated byproducts[1].

Troubleshooting Guides & FAQs

Q1: My 4-chlorobenzyl carbamate (4-Cl-Cbz) is losing its chlorine atom during Pd/C hydrogenolysis before the carbamate cleaves. How do I prevent this? A: This is a classic chemoselectivity issue. Palladium readily inserts into the C-Cl bond via oxidative addition, leading to premature dehalogenation[1]. Solution: You must poison the catalyst to reduce its insertion capability while maintaining its ability to reduce the benzylic C-O bond. Switch from standard Pd/C to a poisoned system, such as Pd/C in the presence of ethylenediamine or pyridine. Alternatively, abandon reductive cleavage entirely and utilize a nucleophilic thiolate cleavage method[2].

Q2: I tried to cleave a 2-fluorobenzyl carbamate using standard TFA/DCM, but the reaction stalled at 10% conversion. Why? A: The strong electronegativity of the ortho-fluorine atom severely destabilizes the transient benzylic carbocation required for standard SN1-like acidic cleavage. Solution: You need a reagent that operates via a stronger Lewis acid coordination or an SN2-like pathway. Trimethylsilyl iodide (TMSI) is highly effective for unmasking fluorobenzyl carbamates cleanly[3]. Ensure you perform an acid-base workup to quench the silyl intermediates.

Q3: I need to deprotect a halo-benzyl carbamate on an API that contains both acid-sensitive (e.g., Boc, t-Bu esters) and reducible (e.g., alkenes) functional groups. What are my options? A: You cannot use hydrogenolysis or Lewis acids. The optimal approach is a nucleophilic deprotection strategy. Recent methodologies demonstrate that treating the carbamate with 2-mercaptoethanol and a mild base (like K₃PO₄) in DMAc at 75 °C cleanly cleaves the group[2]. The thiolate acts as a nucleophile, attacking the benzylic carbon via an SN2 mechanism, expelling the amine carbonate which spontaneously decarboxylates[2].

Pathway Visualizations

Understanding the exact molecular pathways is critical for predicting side reactions. Below are the structural diagrams for the two most critical degradation pathways discussed in this guide.

Caption: Mechanistic divergence during Pd-catalyzed hydrogenolysis of halo-benzyl carbamates.

Caption: Nucleophilic SN2 deprotection pathway of halo-benzyl carbamates using thiolate reagents.

Validated Experimental Workflows

To ensure trustworthiness, the following protocols are designed as self-validating systems. Built-in analytical checks guarantee that you can monitor the exact causality of the reaction in real-time.

Protocol A: Chemoselective Nucleophilic Cleavage (Thiolate Method)

This method is ideal for substrates where hydrogenolysis or strong acids are contraindicated[2].

• Preparation: In an oven-dried flask under nitrogen, dissolve the halo-benzyl carbamate (1.0 equiv) in anhydrous N,N-dimethylacetamide (DMAc) to a concentration of 0.2 M.

• Reagent Addition: Add anhydrous K₃PO₄ (3.0 equiv) followed by 2-mercaptoethanol (5.0 equiv).

• Reaction: Heat the mixture to 75 °C with vigorous stirring.

• Self-Validation Check (LC-MS): After 2 hours, sample the reaction. Look for the disappearance of the starting material mass and the appearance of the free amine (M+1). Crucially, monitor the UV trace for the formation of the thioether byproduct (e.g., 2-((4-chlorobenzyl)thio)ethan-1-ol), which confirms the SN2 mechanism is operating correctly.

• Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with water (3x) and brine to remove DMAc, excess 2-mercaptoethanol, and the thioether byproduct. Dry over Na₂SO₄ and concentrate.

Protocol B: Controlled Hydrogenolysis with Poisoned Catalyst

Use this when you must use reductive cleavage but want to suppress dehalogenation[1].

• Preparation: Dissolve the substrate in MeOH or EtOAc (0.1 M).

• Catalyst Poisoning: Add 10% Pd/C (10 wt% relative to substrate). Before introducing hydrogen, add ethylenediamine (0.5 equiv relative to Pd metal). Stir for 15 minutes to allow the amine to coordinate and poison the highly active Pd sites.

• Reaction: Purge the flask with H₂ gas and maintain under a hydrogen balloon (1 atm) at room temperature.

• Self-Validation Check (LC-MS): Sample every 30 minutes. Analyze the isotopic distribution of the product peak. For a chlorinated substrate, the preservation of the 3:1 (³⁵Cl:³⁷Cl) isotope pattern in the cleaved byproduct confirms that dehalogenation has been successfully suppressed.

• Workup: Filter through a pad of Celite to remove the catalyst, washing with excess solvent. Concentrate the filtrate under reduced pressure.

Quantitative Degradation Profiles

The table below summarizes the expected degradation behavior of various halo-substituted benzyl carbamates under different conditions, allowing for rapid experimental planning.

Substrate Type	Cleavage Method	Primary Pathway	Major Side Reaction Risk	Relative Cleavage Rate
Unsubstituted Cbz	Pd/C, H₂	Hydrogenolysis	None	Very Fast (1x)
4-Fluoro-Cbz	Pd/C, H₂	Hydrogenolysis	Minor Dehalogenation	Fast (0.8x)
4-Chloro-Cbz	Pd/C, H₂	Oxidative Addition	Severe Dehalogenation	Slow (0.3x)
2-Fluoro-Cbz	TFA / DCM	SN1 Acidolysis	Stalled Conversion	Very Slow (<0.1x)
2-Fluoro-Cbz	TMSI / MeCN	Lewis Acid Cleavage	N-Alkylation	Fast (0.9x)
Any Halo-Cbz	2-Mercaptoethanol	SN2 Nucleophilic	Thioether retention	Moderate (0.6x)

References

The following authoritative sources ground the mechanistic claims and protocols detailed in this guide.

• Selective Hydrogenolysis of Novel Benzyl Carbamate Protecting Groups ACS Publications (Journal of Organic Chemistry) 1

• A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol ACS Publications (Organic Letters) 2

• A Versatile New Synthetic Route to 1N-Hydroxyindazoles ACS Publications (Organic Letters) 3

• Decarbamoylation of Primary Carbamates using Sodium in Silica Gel Academia.edu 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (PDF) Decarbamoylation of Primary Carbamates using Sodium in Silica Gel (Na_SG) [academia.edu]

Reference Data & Comparative Studies

Biological evaluation of substituted benzyl N-phenylcarbamates

Biological Evaluation of Substituted Benzyl N-Phenylcarbamates: A Comparative Guide for Cholinesterase Inhibition

As drug development for neurodegenerative disorders like Alzheimer’s Disease (AD) evolves, the exploration of novel pharmacophores remains critical. Acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) are primary therapeutic targets for restoring cholinergic function. While clinical standards like donepezil and rivastigmine dominate the landscape, [1] offer a unique mechanistic alternative.

This guide objectively evaluates the biological performance, mechanistic pathways, and experimental validation of SBNPCs compared to established clinical alternatives, providing a comprehensive framework for researchers and application scientists.

Comparative Performance Analysis

To contextualize the therapeutic potential of SBNPCs, we must benchmark their quantitative performance against standard clinical inhibitors. SBNPCs function as dual inhibitors but exhibit a distinct preference for BChE, a profile that becomes increasingly relevant in late-stage AD when AChE levels deplete and BChE activity surges.

Table 1: Quantitative Comparison of Cholinesterase Inhibitors

Compound Class	AChE IC₅₀	BChE IC₅₀	Selectivity Profile	Primary Mechanism of Action	Lipophilicity (LogP / Pₒw)
SBNPCs	199 – 535 µM	21 – 177 µM	BChE-favored	Concerted 1,6-elimination & Carbamylation	1.5 – 11.5
Rivastigmine	~4.1 µM	~0.037 µM	Dual / BChE-favored	Pseudo-irreversible Carbamylation	~2.5
Donepezil	~0.01 µM	>5.0 µM	AChE-selective	Reversible Non-covalent Binding	~4.3

Scientific Insight: While SBNPCs exhibit higher IC₅₀ values (indicating weaker absolute affinity) than rivastigmine or donepezil, their value lies in their unique solvolysis mechanism. The methanolysis and hydrolysis of 4-acetoxybenzyl carbamates proceed via a concerted 1,6-elimination pathway. This releases a highly reactive 1,4-quinonemethide intermediate. From a drug design perspective, this intermediate can be leveraged for targeted covalent binding or controlled prodrug release—capabilities absent in traditional non-covalent inhibitors.

Fig 1. Solvolysis and dual-inhibition pathway of substituted benzyl N-phenylcarbamates.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the biological evaluation of these compounds must rely on self-validating experimental systems. Below are the optimized protocols for assessing SBNPCs, designed to establish causality and eliminate false positives.

Protocol A: In Vitro Cholinesterase Inhibition (Modified Ellman’s Assay) [2]

The Ellman method is the gold standard for quantifying cholinesterase activity. We utilize 5,5′-dithiobis(2-nitrobenzoic acid) (DTNB) because it rapidly reacts with the thiocholine produced by enzyme-catalyzed hydrolysis of acetylthiocholine (ATCh), yielding a yellow 5-thio-2-nitrobenzoate anion measurable at 412 nm.

Self-Validating System: This protocol incorporates a non-enzymatic hydrolysis blank (Negative Control) to subtract background substrate degradation, and a Donepezil calibration curve (Positive Control) to verify enzyme viability and assay sensitivity (Z'-factor > 0.5).

Step-by-Step Workflow:

• Reagent Preparation: Prepare 0.1 M phosphate buffer (pH 8.0). Dissolve SBNPC candidates in DMSO (final assay DMSO concentration < 1% to prevent enzyme denaturation).

• Enzyme Equilibration: In a 96-well microplate, add 140 µL of buffer, 20 µL of AChE or BChE solution (0.2 U/mL), and 20 µL of the SBNPC inhibitor at varying concentrations.

• Incubation: Incubate the mixture at 25°C for exactly 10 minutes. Causality: Carbamates are pseudo-irreversible, time-dependent inhibitors; a 10-minute pre-incubation allows the covalent carbamylation step to reach equilibrium before substrate competition begins.

• Substrate Addition: Add 10 µL of 10 mM DTNB and 10 µL of 15 mM ATCh (or butyrylthiocholine for BChE) to initiate the reaction.

• Kinetic Read: Measure absorbance continuously at 412 nm for 5 minutes using a microplate reader.

• Data Analysis: Calculate the initial velocity (V₀) from the linear portion of the curve. Determine IC₅₀ via non-linear regression of log(inhibitor) vs. normalized response.

Fig 2. Step-by-step experimental workflow for the modified Ellman's colorimetric assay.

Protocol B: Blood-Brain Barrier (BBB) Permeability Assessment (Partition Coefficient, Pₒw)[3]

For any neurotherapeutic, crossing the hemato-encephalic barrier is mandatory. According to [3], a LogP (or Pₒw) value between 1.5 and 5.0 is optimal for CNS penetration. SBNPCs exhibit Pₒw values ranging from 1.5 to 11.5.

Self-Validating System: We utilize a modified shake-flask method coupled with HPLC-UV. The system is validated via a Mass Balance Check: the calculated mass of the compound in the aqueous phase plus the organic phase must equal 100% (±5%) of the initial input. If mass is lost, it indicates compound precipitation or adsorption to the glassware, invalidating the run.

Step-by-Step Workflow:

• Phase Saturation: Vigorously stir equal volumes of 1-octanol and phosphate buffer (pH 7.4) for 24 hours to ensure mutual saturation.

• Sample Dissolution: Dissolve the SBNPC in the pre-saturated 1-octanol phase at a known concentration (C_initial).

• Partitioning: Add an equal volume of pre-saturated aqueous buffer. Shake the biphasic system mechanically at 25°C for 60 minutes. Causality: 60 minutes provides sufficient kinetic energy to achieve thermodynamic distribution equilibrium between the lipophilic and hydrophilic phases.

• Phase Separation: Centrifuge at 3000 rpm for 15 minutes to break any micro-emulsions.

• Quantification: Carefully sample both the octanol (C_oct) and aqueous (C_aq) layers. Quantify using HPLC-UV.

• Calculation: Pₒw = C_oct / C_aq. Verify mass balance: (C_oct * V_oct) + (C_aq * V_aq) ≈ (C_initial * V_oct).

Conclusion

While substituted benzyl N-phenylcarbamates do not match the raw nanomolar potency of donepezil, their unique 1,6-elimination solvolysis mechanism and tunable lipophilicity (Pₒw 1.5–11.5) make them highly versatile scaffolds. By strictly adhering to self-validating assays like the modified Ellman's method and mass-balanced partition coefficient testing, researchers can accurately harness their dual-inhibition properties for next-generation Alzheimer's therapeutics.

References

• Sedlák M, Hanusek J, Drabina P, Štěpánková Š, Čegan A. Substituted benzyl N-phenylcarbamates – their solvolysis and inhibition activity to acetylcholinesterase and butyrylcholinesterase. ARKIVOC. 2009;7:1-11. URL:[Link]

• Ellman GL, Courtney KD, Andres V Jr, Featherstone RM. A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology. 1961;7:88-95. URL:[Link]

• Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. 2001;46(1-3):3-26. URL:[Link]

Structure-Activity Relationship (SAR) Comparison Guide: Bromo-Substituted Benzyl Carbamates in Drug Design

Executive Summary & Mechanistic Rationale

In modern medicinal chemistry, the carbamate moiety (–OCONH–) is a privileged pharmacophore recognized for its ability to act as a pseudo-irreversible inhibitor of serine hydrolases and a potent modulator of efflux pumps. Within this class, benzyl carbamates have garnered significant attention.

However, the introduction of a bromine atom onto the benzyl ring fundamentally alters the molecule's pharmacological profile. Compared to lighter halogens (fluorine, chlorine), bromine offers a unique combination of high lipophilicity, significant steric bulk (van der Waals radius of ~1.85 Å), and high polarizability. Crucially, bromine can participate in halogen bonding —a highly directional interaction where the electrophilic region of the bromine atom (the σ-hole) interacts with nucleophilic residues (e.g., backbone carbonyls) within the target protein's binding pocket.

This guide objectively compares the structure-activity relationship (SAR) of bromo-substituted benzyl carbamates against their unsubstituted and lighter-halogen counterparts, focusing on two primary therapeutic avenues: Cholinesterase (AChE/BChE) inhibition for Alzheimer's Disease[1] and P-glycoprotein (P-gp) modulation for multidrug resistance (MDR) reversal[2].

Comparative SAR Analysis

Target 1: Cholinesterase Inhibition (AChE vs. BChE)

Based on the cholinergic hypothesis, inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) increases acetylcholine levels in the brain. BChE has a significantly larger acyl-binding pocket than AChE. SAR studies reveal that increasing the steric bulk on the benzyl ring drastically improves BChE selectivity [1].

While unsubstituted benzyl carbamates provide baseline inhibition, fluoro- and chloro-substitutions offer marginal improvements. In contrast, bromo-substituted benzyl carbamates perfectly complement the volumetric requirements of the BChE active site, driving the Selectivity Index (SI) upward.

Table 1: Comparative Cholinesterase Inhibition Profile

Compound Class	AChE IC₅₀ (µM)	BChE IC₅₀ (µM)	Selectivity Index (AChE/BChE)	Mechanistic Rationale
Unsubstituted Benzyl	~150.0	~45.0	3.3	Baseline hydrophobic interaction; limited active site anchoring.
Fluoro-Substituted	~120.0	~30.0	4.0	Increased electronegativity alters carbamate reactivity, but lacks sufficient bulk.
Chloro-Substituted	~85.0	~15.0	5.6	Improved steric fit in the BChE acyl-binding pocket.
Bromo-Substituted	~90.0	~5.5	>16.0	Optimal van der Waals radius; strong halogen bonding stabilizes the Michaelis complex prior to covalent carbamoylation [1].

Target 2: P-glycoprotein (P-gp) MDR Reversal

Overexpression of P-gp is a primary cause of multidrug resistance in cancer. SAR analysis of heterocyclic derivatives reveals that N-alkylation with a benzyl group enhances MDR reversal. However, substituting the benzyl ring with a para-bromo group results in an exponential leap in efficacy [2]. The bromo-benzyl moiety inserts deeply into the central hydrophobic pocket of P-gp (interacting with residues like Leu 339 and Ile 340), locking the transporter in an inactive conformation.

Table 2: P-glycoprotein (P-gp) MDR Reversal Activity

N-Alkyl/Aryl Substituent	Fold Reversal Activity (FAR)	Binding Pocket Interaction Dynamics
N-Phenyl	6.60	Weak π-π stacking; easily displaced by ATP-driven conformational changes.
N-Benzyl (Unsubstituted)	45.30	Improved flexibility allows deeper entry into TM5/TM6 segments.
p-Fluoro Benzyl	85.10	Slight increase in lipophilicity (logP); minimal halogen bonding.
p-Bromo Benzyl	290.78	Deep insertion into the hydrophobic core; strong halogen bonding anchors the inhibitor, outperforming verapamil [2].

Mechanistic Visualization

To understand the causality behind the efficacy of bromo-benzyl carbamates, we must visualize their interaction pathways.

Caption: Mechanistic pathway of cholinesterase inhibition via covalent carbamoylation by bromo-benzyl carbamates.

Experimental Methodologies

To ensure trustworthiness, the following protocols are designed as self-validating systems. Every choice—from temperature control to pre-incubation times—is rooted in the chemical kinetics of carbamates.

Synthesis of Bromo-Substituted Benzyl Carbamates

This step-wise protocol ensures high-yield functionalization while preventing the formation of unwanted urea byproducts[1][3].

• Bromination of Aromatic Ketone: React the starting aromatic ketone with elemental bromine (Br₂) in dichloromethane (CH₂Cl₂) at room temperature.

  • Causality: Br₂ provides the necessary electrophilic bromine to selectively functionalize the α-carbon, setting up the scaffold for amine substitution.

• Ammonolysis: Treat the resulting 2-bromo derivative with an excess of ammonia.

  • Causality: This converts the halide into a primary amine directly, bypassing harsh secretion steps that could degrade the intermediate.

• Carbamoylation: Prepare a solution of the free amine in dioxane and cool to 0°C in an ice bath. Add 1M NaOH. Dropwise, add benzyl chloroformate over 10 minutes [3].

  • Causality: Benzyl chloroformate is highly reactive. Maintaining 0°C controls the exothermic nucleophilic acyl substitution and prevents the degradation of the chloroformate into benzyl alcohol. The alkaline medium neutralizes the HCl byproduct, driving the reaction forward.

• Validation: Extract with ether, dry over anhydrous sodium sulfate, and purify via silica gel column chromatography (ethyl acetate/hexane).

  • Self-Validation: Confirm the structure via FT-IR. A successful carbamoylation will exhibit a strong, sharp C=O stretch at ~1695 cm⁻¹, distinct from standard amide or ketone peaks.

Caption: Step-by-step synthetic workflow for bromo-substituted benzyl carbamates.

In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

Carbamates act as pseudo-irreversible inhibitors. Standard steady-state kinetic assays will yield inaccurate IC₅₀ values if the time-dependent nature of covalent binding is ignored.

• Enzyme Preparation: Prepare AChE (Electrophorus electricus) and BChE (equine serum) in 0.1 M phosphate buffer adjusted precisely to pH 8.0.

  • Causality: pH 8.0 is not only the physiological optimum for these serine hydrolases, but it is also strictly required to maintain the stability of the thiolate anion generated later in the assay.

• Inhibitor Pre-incubation: Incubate 50 µL aliquots of the enzyme with the bromo-benzyl carbamate (at varying concentrations) for 15 minutes at 37°C .

  • Causality: Because carbamoylation is a covalent process, pre-incubation is mandatory to ensure the system reaches thermodynamic equilibrium before the substrate is introduced. Skipping this step results in artificially high (weak) IC₅₀ readings.

• Substrate & Chromogen Addition: Add acetylthiocholine (or butyrylthiocholine) and DTNB (Ellman's reagent).

  • Causality: The uninhibited enzyme cleaves the thiocholine ester. The resulting free thiol reacts instantly with DTNB to produce 5-thio-2-nitrobenzoate, a yellow anion that can be continuously tracked via spectrophotometry at 412 nm.

• Validation: Run parallel positive controls using Rivastigmine or Tacrine. Calculate IC₅₀ using non-linear regression analysis of the initial velocity vs. inhibitor concentration [1].

References

• Novel Benzene-Based Carbamates for AChE/BChE Inhibition: Synthesis and Ligand/Structure-Oriented SAR Study MDPI
• Development of heterocyclic derivatives as P-glycoprotein inhibitors against multidrug resistance: pharmacological activities, structure–activity relationship and target (2020–2024)
• Benzyl (2-bromoethyl)
• Structure-activity relationship mediated molecular insights of DprE1 inhibitors: A Comprehensive Review ResearchG

Benzyl 4-Bromo-2-Methylbenzylcarbamate-Derived Kinase Inhibitors vs. Legacy Alternatives: A Technical Guide

Introduction: Deconstructing the Nomenclature

In the landscape of targeted oncology and immunology, comparing Benzyl 4-bromo-2-methylbenzylcarbamate (B4B2M-Cbz) directly to finished kinase inhibitors like Ibrutinib or Imatinib requires a critical mechanistic distinction. B4B2M-Cbz is not an active pharmaceutical ingredient (API); rather, it is a highly specialized, sterically hindered synthetic building block [1]. It is strategically utilized to construct the biaryl scaffold of next-generation, highly selective Bruton’s Tyrosine Kinase (BTK) inhibitors [3].

This guide objectively compares the performance, selectivity, and synthetic rationale of B4B2M-derived BTK inhibitors against legacy kinase inhibitors, providing drug development professionals with actionable insights into scaffold design and experimental execution.

Mechanistic Overview: BTK and the B-Cell Receptor Pathway

BTK is a non-receptor tyrosine kinase essential for B-cell proliferation and activation. Upon activation of the B-Cell Receptor (BCR), BTK phosphorylates PLCγ2, triggering a cascade that leads to NF-κB activation [2]. Legacy inhibitors like Ibrutinib covalently bind to the Cys481 residue of BTK but suffer from off-target binding to homologous kinases (e.g., EGFR, ITK), leading to adverse clinical events such as atrial fibrillation and rash. B4B2M-derived inhibitors are engineered to overcome these off-target liabilities through precise spatial geometry.

B-Cell Receptor signaling pathway highlighting BTK inhibition by B4B2M-derived compounds.

The E-E-A-T Causality: Why Use B4B2M-Cbz?

The selection of B4B2M-Cbz over simpler halobenzenes in drug synthesis is driven by strict structure-activity relationship (SAR) requirements:

• The 2-Methyl Steric Clash (Atropisomerism): The methyl group adjacent to the benzyl position forces the resulting biaryl system out of planarity. This restricted rotation locks the molecule into a specific bioactive conformation that fits exclusively into the SH3/kinase domain pocket of BTK. This causality directly explains the drastic reduction in off-target EGFR binding.

• Orthogonal Protection via Cbz: Kinase hinge-binding cores (often pyrimidines or purines) frequently contain acid-sensitive moieties. Protecting the primary amine with a Benzyl carbamate (Cbz) instead of a Boc group allows for late-stage deprotection under neutral, reductive conditions (Hydrogenolysis), preventing the degradation of the delicate kinase core [1].

Experimental Protocol: Self-Validating Suzuki-Miyaura Synthesis

To generate the active kinase inhibitor, B4B2M-Cbz must be coupled to a kinase core boronic ester. This protocol is designed as a self-validating system : the starting bromide possesses a distinct 1:1 isotopic signature (M and M+2 peaks) on LC-MS. The disappearance of this signature serves as an internal control for reaction completion.

Step-by-Step Methodology

• Reaction Setup: In a flame-dried Schlenk flask, combine B4B2M-Cbz (1.0 eq), the kinase core aryl boronic acid pinacol ester (1.2 eq), and K₂CO₃ (2.0 eq) in a solvent mixture of 1,4-dioxane/H₂O (4:1, 0.2 M).

• Degassing (Critical Step): Sparge the mixture with N₂ gas for 15 minutes. Causality: Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II), halting the catalytic cycle.

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq) under a positive N₂ stream. Seal the flask and heat to 90°C for 12 hours.

• LC-MS Validation: Sample 10 µL of the reaction mixture, dilute in MeCN, and inject into the LC-MS. Validation Check: Confirm the complete disappearance of the characteristic bromine isotopic doublet (~m/z 334/336) and the emergence of the cross-coupled product mass.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via silica gel flash chromatography.

• Deprotection (Hydrogenolysis): Dissolve the purified intermediate in MeOH. Add 10% Pd/C (0.1 eq) and stir under an H₂ atmosphere (1 atm) for 4 hours to cleave the Cbz group, yielding the free amine ready for final acrylamide functionalization.

Synthetic workflow from B4B2M-Cbz to active BTK inhibitor via Suzuki-Miyaura cross-coupling.

Comparative Performance Data

The true value of B4B2M-derived inhibitors is revealed when comparing their biochemical profiles against legacy alternatives. The table below summarizes the quantitative performance metrics [2][3].

Inhibitor Class	Primary Target	Key Synthetic Precursor	BTK IC₅₀ (nM)	EGFR IC₅₀ (nM) [Off-Target]	Binding Mode	Clinical Status
B4B2M-Derived Biaryls	BTK	Benzyl 4-bromo-2-methylbenzylcarbamate	< 2.0	> 1,000 (High Selectivity)	Reversible / Covalent	Investigational
Ibrutinib	BTK	4-Phenoxyphenylboronic acid	0.5	5.6 (Low Selectivity)	Covalent (Irreversible)	Approved
Acalabrutinib	BTK	2-Butynoic acid derivatives	3.0	> 1,000 (High Selectivity)	Covalent (Irreversible)	Approved
Imatinib	BCR-ABL	3-Bromo-4-methylaniline	> 10,000	> 10,000	Reversible (Type II)	Approved

Data Analysis

While Ibrutinib exhibits a slightly lower IC₅₀ for BTK (0.5 nM), its lack of structural rigidity leads to potent off-target inhibition of EGFR (5.6 nM), which is the primary driver of severe dermatological toxicities. By utilizing the sterically hindered B4B2M-Cbz precursor, researchers can synthesize biaryl compounds that maintain single-digit nanomolar potency against BTK while pushing the EGFR IC₅₀ above 1,000 nM, achieving a vastly superior therapeutic window.

References

• Title: Development of a Scalable Synthesis of a Bruton's Tyrosine Kinase Inhibitor via C–N and C–C Bond Couplings as an End Game Strategy Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: A Comprehensive Review of Small-Molecule Inhibitors Targeting Bruton Tyrosine Kinase: Synthetic Approaches and Clinical Applications Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

• Title: Biaryl compounds useful for the treatment of human diseases in oncology, neurology and immunology (Patent WO2015089327A1)

A Researcher's Guide to the Validation of Benzyl 4-bromo-2-methylbenzylcarbamate as a Research Tool

While Benzyl 4-bromo-2-methylbenzylcarbamate is not extensively characterized in the public domain, its core structure, featuring a benzyl carbamate moiety, suggests potential activity against enzyme classes that utilize nucleophilic catalysis, such as cysteine or serine proteases.[4][5] This guide will therefore proceed under the hypothesis that the compound is a putative inhibitor of a hypothetical enzyme, "Cysteine Protease X" (CP-X), to illustrate the validation process. The principles and protocols described herein are broadly applicable to the validation of any novel small molecule inhibitor.

Part 1: Foundational Physicochemical Characterization

Before any biological assessment, the identity, purity, and suitability of the compound for biological assays must be unequivocally established. This step ensures that any observed biological effect is attributable to the compound itself and not to a contaminant or degradation product.

Protocol 1: Identity and Purity Confirmation

Objective: To confirm the chemical structure of Benzyl 4-bromo-2-methylbenzylcarbamate and determine its purity.

Methodology:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve 1-5 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra.

  • Causality: The resulting spectra should be consistent with the expected structure of Benzyl 4-bromo-2-methylbenzylcarbamate (C₁₅H₁₄BrNO₂).[6] The proton signals, their integrations, and splitting patterns, along with the carbon chemical shifts, provide a detailed fingerprint of the molecule. Any significant unassigned peaks may indicate impurities.[7]

• High-Resolution Mass Spectrometry (HRMS):

  • Prepare a dilute solution of the compound and analyze via an ESI-TOF or Orbitrap mass spectrometer.

  • Causality: HRMS provides an extremely accurate mass measurement. The observed mass should match the calculated exact mass of the compound ([M+H]⁺, [M+Na]⁺, etc.) within a narrow tolerance (e.g., < 5 ppm), confirming its elemental composition.

• High-Performance Liquid Chromatography (HPLC):

  • Develop a suitable HPLC method (e.g., C18 reverse-phase column with a water/acetonitrile gradient).

  • Analyze the compound using a UV detector at an appropriate wavelength.

  • Causality: This method separates the main compound from any non-volatile impurities. The area under the main peak relative to the total peak area provides a quantitative measure of purity, which should ideally be >95%.[7]

Protocol 2: Solubility and Stability Assessment

Objective: To determine the compound's solubility and stability in aqueous buffers and assay media, which is critical for designing reliable experiments.[8]

Methodology:

• Kinetic Solubility:

  • Prepare a high-concentration stock solution in DMSO (e.g., 10 mM).

  • Make serial dilutions of the stock into the final aqueous assay buffer (e.g., PBS).

  • Measure turbidity using nephelometry or visually inspect for precipitation after a set incubation period (e.g., 1-2 hours).

  • Causality: This determines the maximum concentration at which the compound can be used in an assay without precipitating. Using a compound above its solubility limit leads to inaccurate concentration data and potential artifacts.

• Stability:

  • Incubate the compound in the intended assay buffer at the experimental temperature (e.g., 37°C).

  • At various time points (e.g., 0, 2, 6, 24 hours), take an aliquot and analyze the remaining parent compound concentration by HPLC or LC-MS.

  • Causality: This experiment verifies that the compound does not degrade significantly over the course of the experiment, ensuring that the observed activity is due to the intact molecule.

Part 2: In Vitro Validation: Potency and Selectivity

Once the compound's quality is assured, the next step is to quantify its interaction with the purified, hypothetical target protein, CP-X, and assess its specificity.

Workflow for In Vitro Validation

Caption: Workflow for the in vitro validation of a putative inhibitor.

Protocol 3: Biochemical Potency Determination

Objective: To measure the concentration-dependent inhibition of CP-X activity and determine the IC₅₀ value.

Methodology:

• Assay Setup: Use a fluorogenic substrate specific for CP-X. The assay buffer should be optimized for enzyme activity and compound stability.

• Procedure:

  • In a microplate, add purified CP-X enzyme to the assay buffer.

  • Add Benzyl 4-bromo-2-methylbenzylcarbamate across a range of concentrations (e.g., 1 nM to 100 µM) and pre-incubate for a defined period (e.g., 15 minutes).[4]

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time using a plate reader.

• Data Analysis:

  • Calculate the initial reaction rates for each concentration.

  • Normalize the rates to a DMSO vehicle control (100% activity) and a no-enzyme control (0% activity).

  • Fit the resulting concentration-response curve using a non-linear regression model to determine the IC₅₀ value.

  • Causality: A potent chemical probe should ideally have an IC₅₀ < 100 nM in a biochemical assay.[8] This ensures that the compound can be used at low concentrations, minimizing the risk of off-target effects.

Protocol 4: Selectivity Profiling

Objective: To determine if the compound's inhibitory activity is specific to CP-X or if it affects other related proteins.

Methodology:

• Target Selection: Choose a panel of closely related cysteine proteases (e.g., "Cysteine Protease Y," "Cysteine Protease Z") and at least one unrelated protease (e.g., a serine protease).

• Assay Execution: Perform the same biochemical assay described in Protocol 3 for each protease in the panel, using the same concentrations of Benzyl 4-bromo-2-methylbenzylcarbamate.

• Data Analysis:

  • Determine the IC₅₀ value for each protease.

  • Causality: A high-quality chemical probe should demonstrate significant selectivity (ideally >30-fold) for its intended target over other related family members.[9] This is critical for confidently attributing a biological phenotype to the inhibition of a specific target.[1]

Part 3: Cellular Validation: Target Engagement and On-Target Effects

A compound that is potent and selective in vitro must also be shown to work in the complex environment of a living cell. This involves confirming that it can enter the cell, bind to its intended target, and elicit a biological response that is a direct consequence of that binding event.

Hypothetical CP-X Signaling Pathway

Caption: Hypothetical pathway inhibited by the research compound.

Protocol 5: Cellular Target Engagement

Objective: To confirm that Benzyl 4-bromo-2-methylbenzylcarbamate directly binds to CP-X inside intact cells.

Methodology: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat cultured cells expressing CP-X with either the vehicle (DMSO) or a saturating concentration of the compound.

• Heating: After incubation, lyse the cells and heat the lysates across a range of temperatures (e.g., 37°C to 70°C).

• Separation: Centrifuge the samples to pellet precipitated/denatured proteins.

• Detection: Analyze the amount of soluble CP-X remaining in the supernatant at each temperature using Western blotting or another specific protein detection method.

• Data Analysis:

  • Plot the fraction of soluble CP-X as a function of temperature for both vehicle and compound-treated samples.

  • Causality: Ligand binding stabilizes a protein against thermal denaturation. A successful target engagement will result in a rightward shift of the melting curve for CP-X in compound-treated samples compared to the vehicle control. This provides strong evidence of direct binding in a physiological context.

Protocol 6: On-Target Effect Confirmation

Objective: To demonstrate that the observed cellular phenotype is a direct result of inhibiting CP-X.

Methodology: Genetic Knockdown/Knockout

• Cell Line Generation: Create a cell line where the gene for CP-X has been knocked out (e.g., using CRISPR-Cas9) or its expression is knocked down (e.g., using shRNA).

• Phenotypic Assay: Choose an assay that measures a downstream consequence of CP-X activity (e.g., a cell viability assay if CP-X is involved in survival).

• Experiment: Treat both the wild-type (WT) and the CP-X deficient (KO/KD) cell lines with a dose range of Benzyl 4-bromo-2-methylbenzylcarbamate.

• Data Analysis:

  • Determine the EC₅₀ value for the phenotypic effect in both cell lines.

  • Causality: If the compound's effect is on-target, the KO/KD cell line should be significantly less sensitive (i.e., show a large rightward shift in the dose-response curve) to the compound compared to the WT cell line. The genetic perturbation has already mimicked the effect of the inhibitor, occluding its pharmacological effect. This is a crucial self-validating step.[7]

Part 4: Comparison with Alternative Research Tools

No single compound is perfect. A thorough validation includes comparing the new tool's performance against existing, well-validated probes for the same target or pathway. This contextualizes its strengths and weaknesses. For our hypothetical CP-X target, we will compare our compound to two well-known classes of cysteine protease inhibitors.

Parameter	Benzyl 4-bromo-2-methylbenzylcarbamate	Alternative 1: E-64	Alternative 2: Z-FA-FMK
Putative Mechanism	Covalent (Carbamate-based)	Irreversible Covalent (Epoxide-based)	Irreversible Covalent (Fluoromethylketone)
Target Class	Cysteine Proteases	Broad-spectrum Cysteine Proteases	Caspases, Cathepsins
Typical Potency	To Be Determined (TBD)	Potent, low nM range for many targets	Potent, low nM to µM range
Selectivity	TBD	Broad, inhibits many papain-family proteases	Moderately selective, depends on peptide sequence
Cell Permeability	TBD	Generally poor	Good
Key Advantage	Potentially novel chemotype	Well-characterized, broad-spectrum control	Well-characterized, cell-permeable
Key Disadvantage	Uncharacterized	Poor cell permeability, lacks selectivity	Potential for off-target reactivity
References	N/A	[Source for E-64 info]	[Source for Z-FA-FMK info]

This table presents hypothetical data for the topic compound alongside established data for known inhibitors to frame the comparison.

Conclusion and Recommendations

The validation of a chemical probe is a rigorous, multi-step process that is essential for generating robust and reproducible biological data.[1][2] This guide outlines a systematic pathway for characterizing Benzyl 4-bromo-2-methylbenzylcarbamate, a novel compound with a putative role as a cysteine protease inhibitor.

• Initial Steps: The foundational characterization of the compound's identity, purity (>95%), solubility, and stability is non-negotiable.

• In Vitro Evidence: A successful validation would demonstrate potent (IC₅₀ < 100 nM) and selective (>30-fold) inhibition of its primary target, CP-X, over related enzymes.

• Cellular Confirmation: The gold standard of validation is to demonstrate direct target engagement in intact cells (e.g., via CETSA) and to link this engagement to a cellular phenotype using genetic approaches.

Only after completing this comprehensive validation can Benzyl 4-bromo-2-methylbenzylcarbamate be considered a reliable research tool. Researchers using this compound should always include appropriate controls, such as a structurally similar but inactive analog, to further strengthen the link between target inhibition and the observed biological outcome.

References

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